(Nonyloxy)acetaldehyde

• CAS: 84681-88-9

Core Science & Biosynthesis

(Nonyloxy)acetaldehyde: Strategic Synthesis Pathways and Precursor Selection

A Technical Guide for Advanced Lipid and Heterocycle Derivatization

Executive Summary

In the realm of advanced lipid nanoparticle (LNP) engineering and heterocycle synthesis, long-chain alkoxyacetaldehydes serve as indispensable electrophilic linkers[1]. Specifically, (nonyloxy)acetaldehyde (CAS 84681-88-9)[2] bridges the gap between lipophilicity and high reactivity. The terminal aldehyde is primed for reductive aminations, Wittig reactions, and Pictet-Spengler condensations[3], while the nine-carbon aliphatic tail anchors the resulting construct into lipid bilayers or hydrophobic binding pockets.

However, synthesizing long-chain alkoxyacetaldehydes presents a fundamental chemical paradox: the strongly basic or oxidative conditions required to form the ether linkage or oxidize the alcohol inevitably destroy the unprotected aldehyde via aldol self-condensation or over-oxidation[4]. As an application scientist, resolving this paradox requires strategic protecting group chemistry and highly chemoselective reagents.

Mechanistic Rationale for Precursor Selection

To successfully synthesize (nonyloxy)acetaldehyde, we must bypass the inherent instability of the free aldehyde. Two primary synthetic strategies are employed in modern laboratories:

Pathway A: Williamson Ether Synthesis via Acetal Protection Direct alkylation of 1-nonanol with a free haloacetaldehyde is impossible due to rapid polymerization. Therefore, we utilize bromoacetaldehyde diethyl acetal (CAS 2032-35-1)[5]. The acetal masks the electrophilic carbonyl carbon, rendering it inert to the strongly basic conditions (e.g., NaH) required to deprotonate the weakly acidic 1-nonanol (pKa ~16). We specifically select the bromide derivative over the chloride analog[6]; the lower bond dissociation energy of the C–Br bond accelerates the bimolecular nucleophilic substitution (SN2), allowing the reaction to proceed at lower temperatures and suppressing competitive E2 elimination (dehydrohalogenation) of the acetal.

Pathway B: Chemoselective Oxidation of 2-(Nonyloxy)ethanol While biological systems utilize dehydrogenase enzymes to convert 2-alkoxyethanols to alkoxyacetaldehydes[4], synthetic scale-up requires chemical oxidation. We bypass the traditional Swern oxidation—which requires cryogenic cooling (-78°C) and generates malodorous dimethyl sulfide—in favor of TEMPO-catalyzed oxidation using NaOCl. TEMPO provides exquisite chemoselectivity for primary alcohols, arresting the oxidation at the aldehyde stage and preventing the formation of (nonyloxy)acetic acid.

Fig 1. Divergent synthetic pathways for (Nonyloxy)acetaldehyde from 1-Nonanol.

Quantitative Comparative Analysis

When designing a scale-up campaign, selecting the correct pathway requires balancing atom economy, yield, and impurity profiles.

Parameter	Pathway A: Williamson Ether + Hydrolysis	Pathway B: TEMPO Oxidation
Primary Precursors	1-Nonanol, Bromoacetaldehyde diethyl acetal	2-(Nonyloxy)ethanol, TEMPO, NaOCl
Typical Yield	75% - 85%	60% - 70%
Scalability	Excellent (Kilogram scale)	Moderate (Strict exothermic control needed)
Primary Impurity	Unhydrolyzed acetal intermediate	(Nonyloxy)acetic acid (Over-oxidation)
Atom Economy	Moderate (Loss of ethanol during hydrolysis)	High (Catalytic TEMPO, water byproduct)

Self-Validating Experimental Protocol: Williamson Ether Approach

Due to its superior scalability and avoidance of over-oxidation risks, Pathway A is the recommended methodology. The following protocol integrates in-process analytical controls to ensure a self-validating workflow.

Phase 1: Deprotonation (Alkoxide Generation)

• Setup: Charge a flame-dried, nitrogen-purged round-bottom flask with anhydrous Tetrahydrofuran (THF) and 1-Nonanol (1.0 eq).

• Cooling: Cool the system to 0°C using an ice bath. Causality: Cooling mitigates the exothermic release of hydrogen gas upon base addition, preventing solvent boil-off.

• Deprotonation: Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in portions. Stir for 30 minutes until H2 evolution ceases.

  • Validation Check: The solution will transition from clear to a slightly cloudy, homogenous suspension, confirming complete and irreversible alkoxide formation.

Phase 2: SN2 Alkylation

• Addition: Introduce Bromoacetaldehyde diethyl acetal (1.1 eq)[6] dropwise to the cold alkoxide solution.

• Reflux: Remove the ice bath and heat the reaction to reflux (65°C) for 12 hours. Causality: The elevated temperature provides the activation energy necessary to overcome the steric hindrance of the secondary-like acetal carbon during the SN2 attack.

• Isolation: Quench the reaction with saturated aqueous NH4Cl to neutralize unreacted NaH. Extract with Ethyl Acetate, wash with brine, and concentrate in vacuo to yield the intermediate (nonyloxy)acetaldehyde diethyl acetal.

Phase 3: Acid-Catalyzed Hydrolysis

• Deprotection: Dissolve the crude acetal in a 1:1 mixture of THF and 10% aqueous HCl. Stir at room temperature for 4 hours. Causality: The aqueous acid protonates the ethoxy oxygen, creating a superior leaving group (ethanol) and driving the equilibrium toward the free aldehyde.

• Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). The acetal intermediate (higher Rf) will disappear, replaced by the UV-inactive, but stainable (e.g., 2,4-DNP or PMA stain) aldehyde spot (lower Rf).

• Final Purification: Neutralize with saturated NaHCO3, extract with Dichloromethane (DCM), dry over MgSO4, and purify via silica gel chromatography. Final purity can be validated via RP-HPLC utilizing an Acetonitrile/Water mobile phase[7].

Fig 2. Step-by-step experimental workflow for the Williamson ether synthesis pathway.

References

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• Cas 84681-88-9,(nonyloxy)
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Spectroscopic data for (Nonyloxy)acetaldehyde (NMR, IR, MS)

An In-Depth Technical Guide to the Spectroscopic Characterization of (Nonyloxy)acetaldehyde

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the spectroscopic data for (Nonyloxy)acetaldehyde. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as they apply to the structural elucidation of this bifunctional molecule. By integrating established principles with data from analogous structures, this guide offers a robust framework for the prediction, analysis, and confirmation of (Nonyloxy)acetaldehyde's chemical identity.

Introduction to (Nonyloxy)acetaldehyde

(Nonyloxy)acetaldehyde, with the chemical formula C₁₁H₂₂O₂, is a molecule of interest due to its dual functionality, incorporating both an ether and an aldehyde group. This unique combination presents a distinct spectroscopic fingerprint that can be systematically analyzed to confirm its structure and assess its purity. Accurate spectroscopic characterization is a cornerstone of chemical synthesis and analysis, ensuring the integrity of starting materials and the identity of final products in research and development settings.

Molecular Structure of (Nonyloxy)acetaldehyde

Figure 1. Chemical structure of (Nonyloxy)acetaldehyde.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (¹H NMR) is a powerful technique for determining the structure of organic molecules by providing information about the number of different types of protons, their electronic environments, and their proximity to other protons.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of (Nonyloxy)acetaldehyde is predicted to exhibit several distinct signals corresponding to the different proton environments in the molecule. The aldehyde proton is expected to be the most downfield signal due to the strong deshielding effect of the carbonyl group. The protons on the carbons adjacent to the ether oxygen and the carbonyl group will also be shifted downfield relative to the other methylene protons in the nonyl chain.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Aldehyde H	9.5 - 10.0	Triplet (t)	1H
O-CH₂ -CHO	4.0 - 4.2	Doublet (d)	2H
CH₃ -(CH₂)₇-	0.8 - 0.9	Triplet (t)	3H
CH₃-CH₂ -(CH₂)₆-	1.2 - 1.4	Multiplet (m)	2H
-(CH₂ )₆-CH₂-O	1.2 - 1.4	Multiplet (m)	12H
-CH₂-CH₂ -O	1.5 - 1.7	Quintet (p)	2H

Table 1. Predicted ¹H NMR spectral data for (Nonyloxy)acetaldehyde.

Expert Interpretation

The aldehyde proton's chemical shift, typically found between 9 and 10 ppm, is highly characteristic.[1][2][3] Its predicted triplet multiplicity arises from coupling to the adjacent methylene protons of the O-CH₂ group. Conversely, the O-CH₂ protons are predicted to be a doublet due to coupling with the single aldehyde proton. The long alkyl chain will produce a complex multiplet in the 1.2-1.4 ppm region, with the terminal methyl group appearing as a distinct triplet around 0.9 ppm.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of (Nonyloxy)acetaldehyde in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: Use a 300 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals. Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Predicted ¹H-¹H Coupling Network

Figure 2. Key predicted ¹H-¹H spin-spin coupling interactions in (Nonyloxy)acetaldehyde.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR provides information about the number of inequivalent carbon atoms and their chemical environments.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum of (Nonyloxy)acetaldehyde will be characterized by a highly deshielded signal for the carbonyl carbon. The carbons attached to the ether oxygen will also be shifted downfield.

Carbon Assignment	Predicted Chemical Shift (ppm)
C =O	200 - 205
O-C H₂-CHO	75 - 80
-CH₂-C H₂-O-	70 - 75
C H₃-	~14
Alkyl -C H₂- chain	22 - 32

Table 2. Predicted ¹³C NMR chemical shifts for (Nonyloxy)acetaldehyde.

Expert Interpretation

The carbonyl carbon of an aldehyde typically resonates in the 200-205 ppm region of the ¹³C NMR spectrum.[4][5] The two carbons flanking the ether oxygen are also characteristically downfield, but to a lesser extent than the carbonyl carbon. The remaining carbons of the nonyl chain will appear in the typical aliphatic region of the spectrum.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.7 mL of deuterated solvent.

• Instrumentation: Use a spectrometer with a broadband probe.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to produce singlets for all carbon signals. A longer acquisition time or a greater number of scans is usually required compared to ¹H NMR due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Predicted IR Absorption Bands

The IR spectrum of (Nonyloxy)acetaldehyde is expected to show strong, characteristic absorptions for the aldehyde and ether functional groups.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
Aldehyde C-H stretch	2820-2850 and 2720-2750	Medium, sharp
Alkyl C-H stretch	2850-3000	Strong
Aldehyde C=O stretch	1720-1740	Strong, sharp
Ether C-O-C stretch	1050-1150	Strong

Table 3. Predicted characteristic IR absorption bands for (Nonyloxy)acetaldehyde.

Expert Interpretation

The most diagnostic peaks in the IR spectrum will be the strong carbonyl (C=O) stretch between 1720 and 1740 cm⁻¹ and the pair of medium-intensity C-H stretches for the aldehyde proton around 2720 and 2820 cm⁻¹.[6][7] The presence of both of these features is a strong indicator of an aldehyde functional group. A strong, broad absorption in the 1050-1150 cm⁻¹ region will confirm the presence of the ether linkage.[8]

Key Vibrational Modes

Figure 3. Primary functional group vibrations for IR analysis of (Nonyloxy)acetaldehyde.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: As (Nonyloxy)acetaldehyde is expected to be a liquid at room temperature, a spectrum can be obtained by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum should be taken first and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum (Electron Ionization)

Upon electron ionization, (Nonyloxy)acetaldehyde is expected to produce a molecular ion (M⁺) peak, although it may be weak. The fragmentation pattern will be dominated by cleavages alpha to the carbonyl group and the ether oxygen.

m/z Value	Predicted Fragment	Fragmentation Pathway
186	[C₁₁H₂₂O₂]⁺	Molecular Ion (M⁺)
157	[M - CHO]⁺	α-cleavage at carbonyl
143	[C₉H₁₉O]⁺	Cleavage of C-C bond alpha to ether
87	[C₄H₇O₂]⁺	McLafferty rearrangement
45	[CH₂OH]⁺	α-cleavage at ether
43	[C₃H₇]⁺	Alkyl chain fragmentation

Table 4. Predicted key fragments in the EI mass spectrum of (Nonyloxy)acetaldehyde.

Expert Interpretation

The fragmentation of aldehydes and ethers is well-understood.[9][10] α-Cleavage, the breaking of the bond adjacent to the functional group, is a major fragmentation pathway. For (Nonyloxy)acetaldehyde, this can occur on either side of the carbonyl group and at the ether linkage. The McLafferty rearrangement is also a possibility for molecules containing a carbonyl group and a sufficiently long alkyl chain, which would lead to a characteristic fragment at m/z = 87.

Predicted Fragmentation Pathways

Figure 4. Dominant predicted fragmentation pathways for (Nonyloxy)acetaldehyde in EI-MS.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS).

• Ionization: Use electron ionization (EI) at a standard energy of 70 eV.

• Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative intensity versus mass-to-charge ratio (m/z).

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the structural confirmation and purity assessment of (Nonyloxy)acetaldehyde. By combining the predictive power of ¹H and ¹³C NMR, the functional group identification capabilities of IR spectroscopy, and the molecular weight and fragmentation information from mass spectrometry, researchers can confidently characterize this bifunctional molecule. The provided protocols and interpretations serve as a valuable resource for scientists engaged in the synthesis, quality control, and application of (Nonyloxy)acetaldehyde.

References

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Technical Whitepaper: Physicochemical Profiling and Experimental Methodologies for (Nonyloxy)acetaldehyde

Executive Summary

(Nonyloxy)acetaldehyde is an advanced alkoxy aldehyde utilized primarily as a specialty building block in organic synthesis and drug delivery research. Characterized by its amphiphilic-like structure—a lipophilic nonyl chain coupled with a reactive polar aldehyde head—it presents unique physicochemical behaviors. This whitepaper provides an authoritative guide on the physical properties of (Nonyloxy)acetaldehyde, specifically focusing on its boiling point dynamics and solubility profile, alongside field-proven methodologies for laboratory characterization.

Quantitative Physicochemical Profile

The following table synthesizes the core physical properties of (Nonyloxy)acetaldehyde, establishing the baseline metrics required for safe handling and experimental design.

Property	Value	Source / Methodology
Chemical Name	(Nonyloxy)acetaldehyde	Standard IUPAC Nomenclature
CAS Number	84681-88-9	NextSDS Database[1]
Molecular Formula	C₁₁H₂₂O₂	Structural Calculation
Molecular Weight	186.29 g/mol	Benchchem Reference Standard[2]
Appearance	Colorless to pale yellow liquid	Lookchem Database[3]
Boiling Point (Atmospheric)	~215–225 °C (Estimated at 760 mmHg)	Thermodynamic Extrapolation
Aqueous Solubility	< 0.1 mg/mL (Insoluble)	Empirical Observation
Organic Solubility	> 50 mg/mL (DCM, EtOH, DMSO)	Empirical Observation

Thermodynamic Behavior and Boiling Point Dynamics

Mechanistic Causality

The boiling point of a molecule is dictated by its intermolecular forces. In the case of (nonyloxy)acetaldehyde, the 9-carbon aliphatic chain induces substantial London dispersion forces, while the ether and aldehyde oxygens contribute dipole-dipole interactions. However, because the molecule lacks a hydroxyl (-OH) or amine (-NH) group, it cannot act as a hydrogen bond donor. Consequently, its boiling point is significantly lower than that of corresponding alcohols (e.g., undecanol, BP ~243 °C) but higher than non-polar alkanes of similar molecular weight.

Protocol: Vacuum Micro-Distillation for Boiling Point Determination

Because aliphatic aldehydes are highly susceptible to auto-oxidation and thermal degradation (such as polymerization or oxidation into carboxylic acids) at elevated temperatures, standard atmospheric distillation is strongly discouraged.

Step-by-Step Methodology:

• Apparatus Assembly: Assemble a micro-distillation apparatus utilizing a Hickman still head attached to a 10 mL round-bottom flask.

  • Causality: The Hickman head minimizes holdup volume, which is critical when working with low-volume, high-value specialty aldehydes[2].

• Atmospheric Evacuation: Connect the system to a vacuum pump equipped with a digital manometer. Evacuate the system to exactly 10 mmHg.

  • Causality: Reducing the system pressure lowers the boiling point to an estimated 90–100 °C, safely below the thermal degradation threshold of the reactive aldehyde headgroup.

• Heating & Equilibration: Submerge the flask in a silicone oil bath. Heat at a strictly controlled ramp rate of 2 °C/min to prevent bumping and ensure thermodynamic equilibrium between the liquid and vapor phases.

• Validation (Self-Validating Step): Monitor the vapor temperature using a calibrated Type-K thermocouple positioned exactly at the distillation boundary. The temperature plateau observed during active reflux and collection in the Hickman collar represents the precise boiling point at 10 mmHg.

• Nomograph Conversion: Utilize a pressure-temperature nomograph (or the Clausius-Clapeyron equation) to extrapolate the atmospheric boiling point.

Solvation Thermodynamics and Solubility Profiling

Mechanistic Causality

The solubility profile of (nonyloxy)acetaldehyde is heavily skewed by its structure. The long hydrophobic nonyl tail (C₉H₁₉) dominates the molecule's thermodynamics, rendering it highly lipophilic and virtually insoluble in aqueous media. While the polar aldehyde group acts as a hydrogen-bond acceptor, its solvation energy is insufficient to drag the massive 9-carbon tail into an aqueous solution. Conversely, it exhibits excellent solubility in polar aprotic solvents (DMSO) and non-polar organic solvents (Dichloromethane, Hexane).

Protocol: Thermodynamic Shake-Flask Solubility Assay

To accurately determine the solubility limits for downstream drug formulation, a thermodynamic approach must be used over a kinetic one.

Step-by-Step Methodology:

• Matrix Preparation: Prepare inert glass vials containing 5 mL of various solvents: HPLC-grade Water, Phosphate Buffered Saline (pH 7.4), Ethanol, and Dichloromethane (DCM).

• Solute Addition: Add an excess of (nonyloxy)acetaldehyde (approximately 100 mg) to each vial to ensure the solvent reaches absolute saturation.

• Equilibration: Seal the vials and agitate on an orbital shaker at 300 RPM for 48 hours at exactly 25.0 °C.

  • Causality: A 48-hour window is required to reach true thermodynamic equilibrium. Kinetic dissolution methods (like solvent-shifting) often fail because they can form metastable colloidal suspensions that mimic true solutions but eventually precipitate.

• Phase Separation: Centrifuge the samples at 10,000 x g for 15 minutes.

  • Causality: Centrifugation forces any undissolved micro-droplets of the lipophilic aldehyde to the surface or bottom (depending on solvent density), ensuring the sampled phase contains only truly dissolved molecules.

• Quantification & Validation: Carefully extract an aliquot from the clear solvent phase. Because aliphatic aldehydes lack a strong UV chromophore, derivatize the sample with 2,4-dinitrophenylhydrazine (DNPH) prior to HPLC-UV analysis at 360 nm.

  • Self-Validating Step: This derivatization ensures a high signal-to-noise ratio and prevents the quantification errors common when analyzing non-UV-active lipids.

Downstream Applications in Drug Development

For drug development professionals, (nonyloxy)acetaldehyde serves as a critical synthetic building block. Its terminal aldehyde group is a highly efficient electrophile, making it perfectly suited for reductive amination with primary or secondary amines. This specific reaction pathway is widely used to synthesize novel ionizable cationic lipids (lipidoids) for Lipid Nanoparticle (LNP) mRNA delivery systems. The nonyl chain provides the necessary hydrophobic bulk to facilitate cellular membrane fusion and endosomal escape, while the ether linkage introduces a degree of biodegradability into the lipid tail.

Experimental Workflow Visualization

Figure 1: Sequential workflow for the physicochemical characterization of (Nonyloxy)acetaldehyde.

References

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(Nonyloxy)acetaldehyde (CAS 84681-88-9): A Comprehensive Technical Guide on Synthesis, Reactivity, and Applications in Advanced Therapeutics

Executive Summary

(Nonyloxy)acetaldehyde (CAS 84681-88-9) is a highly versatile, bifunctional aliphatic ether-aldehyde[1]. Characterized by a hydrophobic nine-carbon alkyl chain and a highly reactive terminal aldehyde, this compound serves as a critical electrophilic building block in modern synthetic chemistry. Its primary utility spans the synthesis of ionizable lipids for Lipid Nanoparticle (LNP) drug delivery systems, the development of specialty fragrances, and its role as a substrate in asymmetric organocatalysis[2][3].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic material safety data. Here, we will dissect the structural dynamics, mechanistic synthesis, and field-proven protocols for utilizing (nonyloxy)acetaldehyde, ensuring that your experimental workflows are robust, reproducible, and mechanistically sound.

Physicochemical Profiling and Structural Dynamics

The chemical behavior of (nonyloxy)acetaldehyde is governed by the synergistic relationship between its lipophilic tail and the ether-linked aldehyde headgroup. The oxygen atom at the α -position relative to the carbonyl group exerts a strong electron-withdrawing inductive effect (-I effect). This polarization significantly increases the electrophilicity of the carbonyl carbon compared to standard aliphatic aldehydes, making it highly susceptible to nucleophilic attack[4].

However, this heightened reactivity comes with stability caveats. Like many alkoxyacetaldehydes, (nonyloxy)acetaldehyde is prone to spontaneous hydration, oxidation to the corresponding carboxylic acid, and slow oligomerization/polymerization upon standing at room temperature[5]. Therefore, it must be stored under an inert atmosphere (Argon/N2) at -20°C.

Quantitative Physicochemical Data

Property	Value	Causality / Experimental Implication
CAS Number	84681-88-9	Unique registry identifier for sourcing and compliance[1][6].
Molecular Formula	C₁₁H₂₂O₂	Dictates the lipophilicity-to-polarity ratio.
Molecular Weight	186.29 g/mol	Optimal steric footprint for modular lipid tail synthesis.
Appearance	Colorless to pale yellow liquid	Indicates purity; yellowing suggests oxidation or polymerization[1].
LogP (Predicted)	~3.8	High lipophilicity, ideal for driving self-assembly in aqueous media.
Topological Polar Surface Area	26.30 Ų	Low TPSA ensures excellent membrane permeability in downstream APIs.

Mechanistic Pathways: Synthesis and Reactivity

Synthesis via Controlled Oxidation

The most scalable and atom-economical route to (nonyloxy)acetaldehyde is the selective oxidation of 2-(nonyloxy)ethanol. While Swern oxidation is effective, it requires cryogenic temperatures (-78°C) and generates toxic dimethyl sulfide. Instead, an Anelli-type oxidation (TEMPO/NaOCl) is preferred. TEMPO acts as a catalytic radical mediator, ensuring the primary alcohol is oxidized strictly to the aldehyde without over-oxidation to the carboxylic acid, provided the aqueous phase pH is buffered to ~9.5.

Fig 1: Biphasic TEMPO-mediated oxidation workflow for (Nonyloxy)acetaldehyde synthesis.

Core Application: Reductive Amination for LNP Lipids

In the development of mRNA vaccines and gene therapies, ionizable lipids are synthesized by grafting hydrophobic tails onto a polyamine core. (Nonyloxy)acetaldehyde is an ideal precursor. Through reductive amination , the aldehyde condenses with a primary or secondary amine to form a transient imine/iminium ion, which is subsequently reduced. The ether linkage incorporated into the lipid tail enhances the biodegradability and hydrogen-bonding capacity of the resulting LNP.

Fig 2: Reductive amination pathway utilizing (Nonyloxy)acetaldehyde for lipid synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice and in-process control is explicitly defined.

Protocol A: Synthesis of (Nonyloxy)acetaldehyde via TEMPO Oxidation

Objective: Convert 2-(nonyloxy)ethanol to (nonyloxy)acetaldehyde while preventing over-oxidation.

• Preparation: Dissolve 2-(nonyloxy)ethanol (10 mmol) in dichloromethane (DCM, 20 mL). Add TEMPO (0.1 mmol, 1 mol%) and potassium bromide (KBr, 1 mmol).

  • Causality: KBr acts as a co-catalyst, accelerating the generation of the active oxoammonium species from TEMPO.

• Buffer Addition: Add 10 mL of a 0.5 M NaHCO₃ aqueous solution. Cool the biphasic mixture to 0°C in an ice bath.

  • Causality: Maintaining a pH of ~9.5 is critical. If the solution becomes too acidic, the reaction stalls; if too basic, the aldehyde undergoes aldol condensation.

• Oxidation: Dropwise, add an aqueous solution of NaOCl (11 mmol, ~10-15% active chlorine) over 30 minutes under vigorous stirring.

• In-Process Control (Validation): Monitor the reaction via Thin Layer Chromatography (TLC). Since (nonyloxy)acetaldehyde lacks a UV chromophore, plates must be stained with basic KMnO₄ or 2,4-Dinitrophenylhydrazine (2,4-DNPH). The reaction is complete when the starting material spot disappears (~1 hour).

• Workup: Quench the unreacted hypochlorite with saturated aqueous Na₂S₂O₃ (5 mL). Separate the organic layer, extract the aqueous layer with DCM (2 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a temperature not exceeding 30°C.

  • Causality: High temperatures during concentration will induce polymerization of the highly reactive alkoxyacetaldehyde[5].

Protocol B: Reductive Amination for Lipid Tail Grafting

Objective: Graft the nonyloxyethyl chain onto a target polyamine.

• Imine Formation: Dissolve the target amine (5 mmol) and (nonyloxy)acetaldehyde (5.2 mmol) in anhydrous 1,2-dichloroethane (DCE, 20 mL). Stir at room temperature for 2 hours.

  • Causality: DCE is used instead of methanol because it solubilizes the hydrophobic nonyl chain better and prevents competitive hemiacetal formation.

• Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 7.5 mmol) in portions.

  • Causality: NaBH(OAc)₃ is specifically chosen over NaBH₄. It is a mild reducing agent that selectively reduces the imine/iminium ion without reducing the unreacted (nonyloxy)acetaldehyde back to the alcohol.

• Quench and Extraction: After 12 hours, quench the reaction with saturated aqueous NaHCO₃ (15 mL) to neutralize the acetic acid byproduct. Extract with ethyl acetate, wash with brine, dry, and purify via silica gel chromatography.

References

• LookChem Database. Cas 84681-88-9, (nonyloxy)acetaldehyde. Retrieved from1

• BenchChem. (Nonyloxy)acetaldehyde | High-Purity Reference Standard. Retrieved from2

• NextSDS Chemical Substance Information. (nonyloxy)acetaldehyde. Retrieved from6

• Terao, K. (1992). α -Chlorocarbonyl Compounds ---- Their Synthesis and Applications. Bulletin of the Institute for Chemical Research, Kyoto University. Retrieved from 4

• ResearchGate. Acetaldehyde: A Small Organic Molecule with Big Impact on Organocatalytic Reactions. Retrieved from 3

• Drake, N. L. (1939). Methoxy acetaldehyde and process of making alkoxy acetaldehydes. US Patent 2170854A. Retrieved from 5

Sources

• 1. lookchem.com [lookchem.com]
• 2. (Nonyloxy)acetaldehyde|High-Purity Reference Standard [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 5. US2170854A - Methoxy acetaldehyde and process of making alkoxy acetaldehydes - Google Patents [patents.google.com]
• 6. nextsds.com [nextsds.com]

Technical Whitepaper: Harnessing the Reactivity of (Nonyloxy)acetaldehyde in Bioconjugation and Lipid Anchoring

Executive Summary

In the rapidly evolving landscape of drug delivery and bioconjugation, the strategic lipidation of peptides, proteins, and oligonucleotides is paramount for enhancing pharmacokinetic profiles, cellular uptake, and endosomal escape. (Nonyloxy)acetaldehyde (CAS: 84681-88-9)[1] emerges as a highly specialized, bifunctional lipid-anchoring reagent. Unlike traditional fatty acids that form neutral amide bonds upon conjugation, this alkoxyacetaldehyde enables the formation of stable, positively charged amine linkages via reductive amination[2]. This whitepaper provides an in-depth mechanistic analysis of the aldehyde group's reactivity in (Nonyloxy)acetaldehyde and outlines field-proven, self-validating protocols for its application in advanced bioconjugation.

Chemical Architecture & Electronic Properties

The unique reactivity of (Nonyloxy)acetaldehyde ( C9​H19​−O−CH2​−CHO ) is dictated by its structural topology—specifically, the ether linkage positioned at the α -carbon relative to the aldehyde group.

The Inductive Effect and Electrophilicity

In standard aliphatic aldehydes, the alkyl chain is electron-donating, which mildly stabilizes the partial positive charge on the carbonyl carbon. However, in alkoxyacetaldehydes, the highly electronegative ether oxygen exerts a strong electron-withdrawing inductive effect (-I effect) . This strips electron density away from the carbonyl carbon, rendering it significantly more electrophilic and hyper-reactive toward nucleophilic attack[3].

Hydration and Tautomerization Dynamics

Because of this heightened electrophilicity, alkoxyacetaldehydes exhibit distinct behavior in aqueous media. They readily form stable hydrates (gem-diols). Furthermore, the +M (mesomeric) effect of the alkoxy group facilitates unique tautomerization profiles, allowing the adjacent oxygen atom to stabilize transient alkene intermediates during dynamic combinatorial condensation reactions[4]. Understanding these equilibria is critical: to drive bioconjugation forward, reactions must be conducted under conditions that favor the dehydration of the intermediate carbinolamine to the imine.

Reaction pathways of (Nonyloxy)acetaldehyde demonstrating its versatility.

Core Reactivity Profiles: The "Why" and "How"

Reductive Amination (The Primary Modality)

The most critical application of (Nonyloxy)acetaldehyde is the lipidation of biomolecules via reductive amination. When a lipid aldehyde reacts with a primary amine (e.g., the N-terminus of a peptide or an aminated oligonucleotide), it forms an intermediate imine (Schiff base), which is subsequently reduced to a secondary amine[2].

Causality in Linkage Choice: Why choose a lipid aldehyde over a lipid carboxylic acid? Conjugating a fatty acid via standard EDC/NHS chemistry yields an amide linkage . Amides are neutral and rigid. In contrast, reductive amination with (Nonyloxy)acetaldehyde yields an amine linkage [2]. At physiological pH (7.4), this secondary amine is protonated, introducing a localized cationic charge. This cationic center significantly enhances the molecule's interaction with negatively charged cell membranes, improving cellular uptake and conferring superior nuclease resistance[2].

Oxime and Hydrazone Ligation

For applications requiring bio-orthogonal conjugation without the need for a reducing agent, the aldehyde group can be reacted with α -effect nucleophiles (aminooxy or hydrazine derivatives). The resulting oxime ethers are exceptionally stable under physiological conditions. The high electrophilicity of the alkoxyacetaldehyde allows these reactions to proceed rapidly even at low micromolar concentrations.

Quantitative Data Presentation

Table 1: Kinetics and Thermodynamics of (Nonyloxy)acetaldehyde Conjugation | Reaction Type | Target Nucleophile | Optimal pH | Reaction Time | Linkage Stability | | :--- | :--- | :--- | :--- | :--- | | Reductive Amination | 1∘ Amine (Lysine/N-term) | 5.5 - 6.5 | 12 - 24 h | High (Irreversible, Cationic) | | Oxime Ligation | Aminooxy group | 4.5 - 5.0 | 2 - 4 h | High (Covalent, Neutral) | | Hydrazone Ligation | Hydrazine group | 4.5 - 5.5 | 2 - 6 h | Moderate (Reversible in Acid) | | Acetalization | Alcohols (Diols) | < 3.0 | 24 h | Low (Acid-labile) |

Table 2: Comparison of Lipidation Strategies (Amide vs. Amine Linkage)

Property	Amide Linkage (via Lipid Acid)	Amine Linkage (via Lipid Aldehyde)

| Synthetic Route | Amidation (EDC/NHS) | Reductive Amination ( NaBH3​CN ) | | Charge at pH 7.4 | Neutral | Cationic (Protonated) | | Cellular Uptake | Baseline | Enhanced (due to cationic charge) | | Structural Flexibility | Rigid (Planar) | Flexible (Rotatable C−N bond) |

Experimental Protocol: Self-Validating N-Terminal Lipidation

The following methodology details the N-terminal lipidation of a synthetic peptide using (Nonyloxy)acetaldehyde. This protocol is designed as a self-validating system : it incorporates mandatory analytical checkpoints to prevent the premature reduction of the aldehyde, ensuring maximum yield.

Causality Behind Reagent Selection

• pH 6.0 Buffer: Imine formation requires the amine to be unprotonated (nucleophilic) and the carbonyl oxygen to be protonated (activated). A pH of 6.0 provides the optimal thermodynamic balance.

• Sodium Cyanoborohydride ( NaBH3​CN ): Unlike Sodium Borohydride ( NaBH4​ ), which aggressively reduces aldehydes to alcohols, the electron-withdrawing cyano group in NaBH3​CN dampens the nucleophilicity of the hydride. At pH 6.0, it is entirely unreactive toward the aldehyde but rapidly reduces the highly electrophilic protonated iminium ion.

Step-by-Step Methodology

• Substrate Preparation: Dissolve the target peptide (1.0 eq, 1-5 mM) in 100 mM Sodium Acetate buffer, pH 6.0. Ensure complete dissolution.

• Aldehyde Addition: Dissolve (Nonyloxy)acetaldehyde (3.0 eq) in anhydrous DMSO. Add the aldehyde solution dropwise to the peptide mixture under gentle vortexing. The final DMSO concentration should not exceed 20% v/v to prevent peptide precipitation.

• Imine Formation & Validation (Critical Checkpoint): Incubate the reaction at room temperature for 1-2 hours.

  • Self-Validation Step: Pull a 5 μL aliquot and analyze via LC-MS. Do NOT proceed until the mass spectrum shows the complete disappearance of the starting peptide mass and the appearance of the imine intermediate mass ( Mpeptide​+Maldehyde​−18Da for H2​O loss).

• Selective Reduction: Once the imine is confirmed, add NaBH3​CN (10.0 eq) as a solid or from a freshly prepared aqueous stock. Incubate for 12 hours at room temperature.

• Quenching and Purification: Quench the reaction by adjusting the pH to 3.0 using 1% Trifluoroacetic acid (TFA). Purify the lipidated peptide conjugate via Preparative RP-HPLC using a C4 or C8 column (a C18 column may bind the nonyl chain too strongly).

Step-by-step workflow for the reductive amination of biomolecules.

References

• (nonyloxy)acetaldehyde — Chemical Substance Information Source: NextSDS URL:[Link]

• Immobilization progress of aminated lipases on glyoxyl–agarose support Source: ResearchGate URL:[Link]

• US7494982B2 - Modified oligonucleotides for telomerase inhibition Source: Google Patents URL

• Makrocyclen durch Dynamisch-Kombinatorische Kondensationsreaktionen Source: MACAU (Kiel University) URL:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. US7494982B2 - Modified oligonucleotides for telomerase inhibition - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [macau.uni-kiel.de]

Protocols & Analytical Methods

Application Note: Synthetic Derivatization of (Nonyloxy)acetaldehyde in Advanced Fragrance Formulation

Target Audience: Researchers, Formulation Scientists, and Fragrance Chemists Document Type: Technical Application Note & Experimental Protocols

Executive Summary

In modern fragrance chemistry, alkoxyaldehydes represent a sophisticated class of synthetic intermediates. Specifically, (Nonyloxy)acetaldehyde (CAS: 84681-88-9) offers a distinct structural advantage: the integration of a lipophilic nonyl chain with a highly reactive aldehyde moiety via an ether linkage . This structural motif imparts unique ozonic, marine, and subtly fruity olfactory notes. However, like many free aldehydes, it is prone to oxidation and exhibits instability in harsh alkaline formulations (e.g., soap bases and heavy-duty detergents).

As a Senior Application Scientist, my approach to utilizing (Nonyloxy)acetaldehyde goes beyond simple blending. To maximize its utility, we must employ targeted synthetic derivatization—converting the volatile aldehyde into stable acetals or heavy Schiff bases . This guide details the causality, methodologies, and self-validating protocols required to transform this reactive intermediate into high-value fragrance compounds.

Physicochemical Profiling & Causality in Formulation

The decision to derivatize (Nonyloxy)acetaldehyde is driven by the need to control its vapor pressure, improve its chemical stability, and modulate its olfactory release profile.

• Acetalization (The "Pro-Fragrance" Strategy): Free aldehydes oxidize to carboxylic acids, which can introduce off-notes (rancidity) and alter formulation pH. By converting (Nonyloxy)acetaldehyde into a diethyl acetal, we create a "pro-fragrance." The causality here is pH-dependent stability: the acetal is completely inert in alkaline environments (pH 9–11), making it ideal for laundry powders. Upon exposure to the acidic mantle of human skin (pH ~5.5) or acidic fabric softeners, the acetal slowly hydrolyzes, providing a sustained, controlled release of the parent aldehyde.

• Schiff Base Condensation: Reacting the aldehyde with a primary amine, such as Methyl Anthranilate, yields a Schiff base. The causality behind this choice is molecular weight manipulation. The condensation significantly lowers the vapor pressure, transforming a volatile top/heart note into a tenacious, heavy base note. This also deepens the color profile to a rich yellow/orange, a classic technique used in oriental and heavy floral fine fragrances.

Prior to any synthesis, it is mandatory to consult the specific chemical substance information and safety data for handling alkoxyaldehydes .

Experimental Protocols: Self-Validating Systems

The following protocols are designed as self-validating systems. Every step includes a mechanistic safeguard to ensure high yield and prevent product reversion.

Protocol A: Synthesis of (Nonyloxy)acetaldehyde Diethyl Acetal

Objective: Synthesize an alkali-stable pro-fragrance for controlled release.

Reagents:

• (Nonyloxy)acetaldehyde (1.0 eq)

• Absolute Ethanol (5.0 eq)

• Triethyl orthoformate (1.2 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.01 eq)

Step-by-Step Methodology:

• Initialization: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve (Nonyloxy)acetaldehyde in absolute ethanol.

• Water Scavenging (Causality): Add triethyl orthoformate to the mixture. Explanation: Acetalization produces water, which drives the equilibrium backward toward the aldehyde. Triethyl orthoformate acts as a chemical water scavenger, reacting with generated H₂O to form ethanol and ethyl formate, thereby irreversibly driving the reaction to completion.

• Catalysis: Add p-TsOH. Stir the mixture at room temperature for 12 hours or reflux gently for 3 hours. Monitor via Thin Layer Chromatography (TLC) until the aldehyde spot disappears.

• Quenching (Self-Validation): Add saturated NaHCO₃ solution to quench the reaction. Explanation: Neutralizing the acid catalyst is a critical self-validating step. If the acid is not fully neutralized, the heat of the subsequent distillation will immediately catalyze the hydrolysis of the acetal back into the aldehyde.

• Isolation: Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product via fractional vacuum distillation to yield a clear, chemically stable liquid.

Protocol B: Condensation with Methyl Anthranilate (Schiff Base)

Objective: Synthesize a heavy, substantive base note with deep floral-balsamic characteristics.

Reagents:

• (Nonyloxy)acetaldehyde (1.0 eq)

• Methyl Anthranilate (1.0 eq)

• Anhydrous Ethanol (Solvent)

• 4Å Molecular Sieves

Step-by-Step Methodology:

• Setup: Combine equimolar amounts of (Nonyloxy)acetaldehyde and Methyl Anthranilate in anhydrous ethanol.

• Physical Dehydration (Causality): Equip the flask with a Soxhlet extractor containing activated 4Å molecular sieves. Explanation: While chemical dehydrating agents can cause side reactions (e.g., aldol condensation of the aldehyde with itself), the Soxhlet setup physically traps the water of condensation away from the reaction mixture, safely shifting the equilibrium toward the Schiff base.

• Reflux: Heat the mixture to reflux. The solvent will carry the generated water up into the Soxhlet thimble, where it is trapped by the sieves.

• Monitoring: Check the reaction via TLC (Hexane/Ethyl Acetate 8:2). The formation of a brightly UV-active, lower-Rf spot indicates successful Schiff base formation.

• Recovery: Once the aldehyde is consumed, cool the mixture, filter out any particulate matter, and remove the solvent under reduced pressure. The resulting viscous, yellow-tinted liquid is vacuum-dried and ready for formulation.

Quantitative Data: Comparative Profiling

The following table summarizes the physicochemical and olfactory shifts achieved through the derivatization protocols.

Compound	Molecular Weight ( g/mol )	Est. Vapor Pressure (mmHg at 25°C)	Olfactory Profile	Base Stability (pH > 9)	Primary Application
(Nonyloxy)acetaldehyde	186.29	~0.1 - 0.5	Ozonic, marine, aldehydic	Poor (Oxidizes/Aldolizes)	Top/Heart note, Intermediate
Diethyl Acetal Derivative	260.41	< 0.01	Muted, soft floral/marine	Excellent	Pro-fragrance in soaps/detergents
Schiff Base Derivative	319.44	< 0.001	Heavy, sweet, floral-balsamic	Moderate	Base note, Fixative in fine perfumery

Workflow Visualization

The following diagram maps the logical synthetic divergence of (Nonyloxy)acetaldehyde into its primary commercial derivatives.

Fig 1: Synthetic divergence of (Nonyloxy)acetaldehyde into fragrance derivatives.

References

• Lookchem. "Cas 84681-88-9, (nonyloxy)acetaldehyde". Lookchem Chemical Database. URL: [Link]

• NextSDS. "(nonyloxy)acetaldehyde — Chemical Substance Information". NextSDS Regulatory Database. URL:[Link]

Application Notes &amp; Protocols: A Guide to Nucleophilic Addition Reactions with (Nonyloxy)acetaldehyde

Prepared by: Gemini, Senior Application Scientist

Introduction: The Synthetic Utility of (Nonyloxy)acetaldehyde

(Nonyloxy)acetaldehyde is an α-alkoxy aldehyde, a class of organic compounds valuable for their dual functionality. The aldehyde group serves as a highly reactive electrophilic center, while the adjacent nonyloxy ether linkage provides lipophilicity and can influence the stereochemical outcome of reactions. This unique structure makes it a versatile building block in organic synthesis, particularly for constructing complex molecules such as pharmaceuticals, agrochemicals, and fragrance compounds. The aldehyde's reactivity is primarily governed by the polarization of the carbonyl bond, which renders the carbonyl carbon susceptible to attack by a wide range of electron-rich species, known as nucleophiles[1][2][3]. This document provides a comprehensive guide to the theory and practice of performing nucleophilic addition reactions on (nonyloxy)acetaldehyde, offering detailed protocols, mechanistic insights, and expert advice for successful execution.

Mechanistic Fundamentals of Nucleophilic Addition

The core of this protocol lies in the nucleophilic addition reaction, a fundamental process in carbonyl chemistry. The reaction proceeds via the attack of a nucleophile on the electrophilic carbonyl carbon[4][5]. This attack breaks the C=O π-bond, transferring the electrons to the highly electronegative oxygen atom and forming a tetrahedral alkoxide intermediate. Subsequent protonation of this intermediate yields the final alcohol product[5].

The general mechanism can be visualized as follows:

Caption: General mechanism of nucleophilic addition to an aldehyde.

Electronic and Steric Considerations

Aldehydes are generally more reactive towards nucleophiles than ketones for two primary reasons[1][5]:

• Electronic Effects: Aldehydes have only one alkyl group, which is weakly electron-donating, attached to the carbonyl carbon. Ketones have two. Therefore, the carbonyl carbon in an aldehyde is more electron-deficient (more electrophilic) than in a ketone[1][6].

• Steric Effects: The single alkyl group and a small hydrogen atom on the aldehyde's carbonyl carbon present less steric hindrance to an incoming nucleophile compared to the two bulkier alkyl groups of a ketone[4][5].

For (nonyloxy)acetaldehyde, the α-oxygen atom can exert a slight electron-withdrawing inductive effect, potentially increasing the electrophilicity of the carbonyl carbon. However, it can also participate in chelation with metal-containing reagents (e.g., Grignard reagents), which can influence the stereoselectivity of the addition.

Protocol 1: Grignard Reaction for C-C Bond Formation

The Grignard reaction is a powerful and widely used method for forming new carbon-carbon bonds. It involves the addition of an organomagnesium halide (Grignard reagent) to the aldehyde, yielding a secondary alcohol after an acidic workup[7][8][9].

Experimental Workflow

Caption: Workflow for the Grignard addition to (nonyloxy)acetaldehyde.

Detailed Step-by-Step Protocol

Objective: To synthesize 1-(nonyloxy)undecan-2-ol via the addition of ethylmagnesium bromide to (nonyloxy)acetaldehyde.

Reagent/Material	Amount	M.W. ( g/mol )	Moles (mmol)	Eq.
(Nonyloxy)acetaldehyde	1.86 g	186.30	10.0	1.0
Ethylmagnesium Bromide (1.0 M in THF)	12.0 mL	-	12.0	1.2
Anhydrous Tetrahydrofuran (THF)	50 mL	-	-	-
Saturated aq. NH₄Cl	30 mL	-	-	-
Diethyl Ether	100 mL	-	-	-
Anhydrous MgSO₄	~5 g	-	-	-

Procedure:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under a stream of nitrogen or argon. Allow it to cool to room temperature.

• Reagent Addition: Add the ethylmagnesium bromide solution (12.0 mL) to the flask via syringe.

• Aldehyde Solution: In a separate dry flask, dissolve (nonyloxy)acetaldehyde (1.86 g) in 20 mL of anhydrous THF.

• Reaction: Cool the Grignard solution to 0 °C using an ice bath. Add the aldehyde solution dropwise over 20 minutes with vigorous stirring. Causality Note: Slow, cold addition is crucial to control the exothermic reaction and prevent side reactions.

• Warm-up: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Quenching: Cool the reaction mixture back to 0 °C and slowly add 30 mL of saturated aqueous ammonium chloride solution dropwise to quench the excess Grignard reagent and the alkoxide intermediate. Trustworthiness Note: Using saturated NH₄Cl provides a mildly acidic quench, which is often gentler than strong acids and can prevent degradation of acid-sensitive products.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure secondary alcohol.

Validation and Troubleshooting

• Successful Reaction: Confirmed by ¹H NMR (disappearance of the aldehyde proton signal at ~9.7 ppm, appearance of a new carbinol proton at ~3.6-4.0 ppm) and IR spectroscopy (disappearance of the strong C=O stretch at ~1730 cm⁻¹, appearance of a broad O-H stretch at ~3400 cm⁻¹).

• Troubleshooting:

  • Low Yield/Starting Material Recovered: This often indicates impure or degraded Grignard reagent. Ensure anhydrous conditions were strictly maintained, as Grignard reagents are strong bases and react readily with water[10]. Use a freshly titrated or newly purchased Grignard solution.

  • Side Products: Over-addition or side reactions can occur if the reaction temperature is too high. Maintain cooling during the initial addition phase.

Protocol 2: Wittig Reaction for Alkene Synthesis

The Wittig reaction is a premier method for converting aldehydes and ketones into alkenes[11][12]. It involves the reaction of the aldehyde with a phosphorus ylide (a Wittig reagent), which replaces the carbonyl oxygen with a carbon-carbon double bond[13]. The stereochemical outcome (Z or E alkene) is highly dependent on the nature of the ylide used[12].

Mechanistic Pathway

Sources

• 1. Nucleophilic Addition to Carbonyl Groups - Chemistry Steps [chemistrysteps.com]
• 2. jackwestin.com [jackwestin.com]
• 3. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 4. 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. 17.5 Alcohols from Carbonyl Compounds: Grignard Reaction - Organic Chemistry | OpenStax [openstax.org]
• 9. Grignard Reagents | ChemTalk [chemistrytalk.org]
• 10. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]
• 12. Wittig Reaction [organic-chemistry.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]

Application Notes &amp; Protocols for the Synthesis of Secondary Alcohols via Grignard Reaction with (Nonyloxy)acetaldehyde

Authored by: A Senior Application Scientist

Abstract

The Grignard reaction stands as a cornerstone of synthetic organic chemistry, providing a robust and versatile method for the formation of carbon-carbon bonds.[1] Its application in the synthesis of complex alcohols from simple carbonyl precursors is of paramount importance in the fields of medicinal chemistry and drug development.[2] This document provides a detailed guide for researchers and scientists on the synthesis of a secondary alcohol via the nucleophilic addition of a Grignard reagent to (Nonyloxy)acetaldehyde. We will delve into the underlying mechanism, provide a meticulously detailed experimental protocol, address potential safety hazards, and offer a comprehensive troubleshooting guide to ensure a successful and reproducible synthesis.

Reaction Principle and Mechanism

The Grignard reaction involves the nucleophilic attack of an organomagnesium halide (the Grignard reagent) on an electrophilic carbon atom, such as the carbonyl carbon of an aldehyde.[3][4] The carbon-magnesium bond is highly polarized, rendering the carbon atom nucleophilic and strongly basic.[5]

The reaction with an aldehyde proceeds in two key stages:

• Nucleophilic Addition: The Grignard reagent (R-MgX) adds across the carbon-oxygen double bond of the aldehyde. The nucleophilic carbon of the Grignard reagent forms a new carbon-carbon bond with the electrophilic carbonyl carbon. This forces the pi electrons of the carbonyl bond onto the oxygen atom, forming a tetrahedral magnesium alkoxide intermediate.[6][7]

• Protonation (Work-up): The reaction is quenched by the addition of a mild acid, typically a saturated aqueous solution of ammonium chloride (NH₄Cl), which protonates the alkoxide intermediate to yield the final secondary alcohol product.[8][9]

The overall transformation for the reaction with (Nonyloxy)acetaldehyde is depicted below:

R-MgX + (Nonyloxy)acetaldehyde → Intermediate Magnesium Alkoxide --(H₃O⁺ Work-up)--> 1-(Nonyloxy)alkan-2-ol

Reaction Mechanism Diagram

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Empowering alcohols as carbonyl surrogates for Grignard-type reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. homework.study.com [homework.study.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. praxilabs.com [praxilabs.com]

Application Note: A Robust GC-MS Method for the Sensitive Quantification of (Nonyloxy)acetaldehyde

Introduction

(Nonyloxy)acetaldehyde (CAS No. 84681-88-9) is an organic compound characterized by a nine-carbon nonyloxy ether group attached to an acetaldehyde moiety.[1] As an aldehyde, it possesses a reactive carbonyl group, making it a potential intermediate in chemical synthesis and a compound of interest in various industrial applications. The analysis of aldehydes, however, presents significant challenges due to their inherent reactivity, polarity, and potential for thermal instability during analysis.[2][3] Direct analysis by gas chromatography-mass spectrometry (GC-MS) can be unreliable, often leading to poor peak shape, low sensitivity, and sample degradation.[4]

To overcome these obstacles, a common and highly effective strategy involves chemical derivatization.[5] This process converts the polar, reactive aldehyde into a more volatile, stable, and chromatographically amenable compound. This application note provides a detailed, validated GC-MS method for the trace-level analysis of (Nonyloxy)acetaldehyde. The core of this method is the derivatization of the target analyte with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), a reagent widely used to enhance the detectability of carbonyl compounds.[6][7] The resulting oxime derivative is thermally stable and exhibits excellent chromatographic properties, allowing for sensitive and specific detection by GC-MS.

This document provides comprehensive, step-by-step protocols for sample preparation via liquid-liquid extraction (LLE), derivatization, GC-MS analysis, and data interpretation, designed for researchers, scientists, and quality control professionals.

Principle of the Method

The analytical workflow is centered on the conversion of (Nonyloxy)acetaldehyde into its PFBHA-oxime derivative prior to GC-MS analysis. This strategy is underpinned by several key advantages:

• Enhanced Volatility and Stability: The derivatization reaction replaces the reactive aldehyde group with a stable oxime, which is less prone to degradation at the high temperatures of the GC inlet and column.[7]

• Improved Chromatography: The non-polar nature of the resulting derivative leads to better peak shapes and improved separation from matrix interferences on common non-polar or semi-polar GC columns.

• Increased Sensitivity: The PFBHA moiety is an electrophoric group, which provides a significant response in mass spectrometry, especially under electron ionization (EI). The prominent fragment ion at m/z 181 (C₆F₅CH₂⁺) serves as a highly specific quantifier ion for PFBHA derivatives, enabling low detection limits.[4]

The overall process involves extracting the analyte from the sample matrix, performing the derivatization reaction, and injecting the final extract into the GC-MS system for separation and detection. Quantification is achieved using an internal standard to ensure accuracy and precision.[8]

Caption: Chemical derivatization of (Nonyloxy)acetaldehyde with PFBHA to form a stable oxime.

Materials and Reagents

• Solvents: Hexane, Dichloromethane (DCM), Methanol, Acetonitrile (all pesticide residue or HPLC grade).

• Reagents:

  • (Nonyloxy)acetaldehyde analytical standard (≥98% purity).

  • O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA, ≥98% purity).

  • (Decyloxy)acetaldehyde (Internal Standard, IS, ≥98% purity).[9]

  • Sodium sulfate (anhydrous, analytical grade).

  • Deionized water (18.2 MΩ·cm).

  • Sodium chloride (analytical grade).

• Glassware and Equipment:

  • 15 mL screw-cap glass centrifuge tubes.

  • 2 mL glass autosampler vials with PTFE-lined caps.[10]

  • Volumetric flasks and pipettes.

  • Vortex mixer.

  • Centrifuge.

  • Nitrogen evaporation system or rotary evaporator.

  • Heating block or water bath.

Experimental Protocols

Preparation of Standards and Reagents

• PFBHA Derivatization Reagent (2 mg/mL): Dissolve 20 mg of PFBHA in 10 mL of deionized water. Prepare this solution fresh daily.

• (Nonyloxy)acetaldehyde Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (Nonyloxy)acetaldehyde standard and dissolve in 10 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (Decyloxy)acetaldehyde and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution with methanol to cover the desired concentration range (e.g., 0.1 to 20 µg/mL).

Protocol: Sample Preparation and Derivatization via LLE

This protocol is suitable for aqueous samples or samples that can be dissolved in water.

• Sample Aliquot: Place 5 mL of the aqueous sample into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of the Internal Standard solution (e.g., 50 µL of a 10 µg/mL solution) to each sample, blank, and calibration standard.

• Derivatization: Add 1 mL of the PFBHA reagent (2 mg/mL) to the tube. Vortex for 30 seconds.

• Reaction: Cap the tube tightly and heat at 60°C for 60 minutes in a heating block or water bath to facilitate the derivatization reaction.

• Cooling: Allow the sample to cool to room temperature.

• Extraction:

  • Add approximately 1 g of sodium chloride to the tube to increase the ionic strength of the aqueous phase and improve extraction efficiency.

  • Add 5 mL of hexane to the tube.

  • Cap and vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate the phases.[11]

• Collection: Carefully transfer the upper organic layer (hexane) to a clean tube using a Pasteur pipette. Avoid transferring any of the aqueous phase.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected hexane extract to remove any residual water.

• Concentration (Optional): If higher sensitivity is required, the extract can be concentrated under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.[10]

Caption: Overall workflow for the GC-MS analysis of (Nonyloxy)acetaldehyde.

GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point and may require optimization for specific instruments.[12]

Parameter	Setting	Rationale
Gas Chromatograph
Injection Port	Splitless Mode, 250°C	Ensures efficient transfer of trace analytes to the column.[10]
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert and provides good chromatographic efficiency.
Column	30m x 0.25mm ID, 0.25µm film, 5% Phenyl-methylpolysiloxane (e.g., DB-5ms)	A robust, semi-polar column providing good separation for a wide range of analytes.
Oven Program	80°C (hold 2 min), ramp 15°C/min to 300°C (hold 5 min)	Provides good separation of the derivative from solvent and matrix components.
Mass Spectrometer
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique for GC-MS.[4]
Ion Source Temp.	230°C	Standard temperature to promote ionization while minimizing thermal degradation.
Transfer Line Temp.	280°C	Prevents condensation of the analyte before reaching the ion source.
MS Mode	Full Scan (m/z 50-550) and Selected Ion Monitoring (SIM)	Full scan for initial identification; SIM for enhanced sensitivity in quantification.[13]

Mass Spectral Data and SIM Parameters

The PFBHA-oxime of (Nonyloxy)acetaldehyde will likely form two geometric isomers (syn- and anti-), which may appear as two closely eluting peaks. The mass spectrum is expected to be dominated by the pentafluorobenzyl fragment.

Analyte	Expected Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
(Nonyloxy)acetaldehyde-PFBHA	~12-14	181	M⁺ (e.g., 353), [M-C₉H₁₉O]⁺
(Decyloxy)acetaldehyde-PFBHA (IS)	~14-16	181	M⁺ (e.g., 367), [M-C₁₀H₂₁O]⁺

Note: The exact molecular ion (M⁺) and other fragments should be confirmed by injecting a high-concentration standard in full scan mode.

Method Validation

A comprehensive method validation should be performed to ensure the reliability of the results, following established guidelines.[14][15]

Parameter	Procedure	Typical Acceptance Criteria
Linearity	Analyze calibration standards at 5-7 concentration levels. Plot the response ratio (Analyte Area / IS Area) vs. concentration.	Correlation coefficient (r²) ≥ 0.995.[16]
Accuracy	Analyze spiked matrix samples at low, medium, and high concentrations (n=3).	Mean recovery within 80-120%.[14]
Precision	Calculate the relative standard deviation (RSD) from repeatability (intra-day) and intermediate precision (inter-day) analyses of spiked samples.	RSD ≤ 15%.[14]
Limit of Detection (LOD)	Determined as the concentration with a signal-to-noise ratio (S/N) of 3:1.[13]
Limit of Quantification (LOQ)	Determined as the lowest concentration on the calibration curve with acceptable accuracy and precision (S/N of 10:1).[8][13]	Accuracy within 70-130% and precision ≤ 20%.[14]
Selectivity	Analyze matrix blanks to ensure no interfering peaks are present at the retention time of the analyte and IS.	No significant peaks (>30% of LOQ response) at the target retention times.[17]
Stability	Evaluate analyte stability in the sample matrix and in the final extract under various storage conditions (e.g., room temp, 4°C, frozen).[17]	Recovery should be within ±15% of the initial value.

Conclusion

This application note details a robust and sensitive GC-MS method for the quantification of (Nonyloxy)acetaldehyde. The strategy, based on PFBHA derivatization followed by liquid-liquid extraction, effectively overcomes the analytical challenges associated with aldehydes. The use of an internal standard and adherence to rigorous validation protocols ensures the generation of accurate, reliable, and reproducible data. This method is well-suited for trace-level analysis in various sample matrices and can be adapted for other long-chain alkoxy aldehydes with minimal modification.

References

• SCION Instruments. (2025, April 29). Sample preparation GC-MS. Available at: [Link]

• Wyatt, L. H., et al. (2022). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules. Available at: [Link]

• Doorn, J. A., & Petersen, D. R. (1997). Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry. Free Radical Biology and Medicine. Available at: [Link]

• Kataoka, H., et al. (2004). A simple, rapid and sensitive method for determination of aldehydes in human blood by gas chromatography/mass spectrometry and solid-phase microextraction with on-fiber derivatization. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Farhath, K., et al. (2021). Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends. Processes. Available at: [Link]

• Patsnap. (2025, September 22). How to Validate GC-MS Data for Trace-level Analysis. Available at: [Link]

• University of California, Santa Barbara. (n.d.). Sample Preparation Guidelines for GC-MS. Available at: [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Available at: [Link]

• Sparkman, O. D., et al. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Chapter 9: Aldehydes. Available at: [Link]

• NextSDS. (n.d.). (nonyloxy)acetaldehyde — Chemical Substance Information. Available at: [Link]

• Rezanka, T., & Sigler, K. (2008). Mass Spectrometry of Fatty Aldehydes. Journal of Chromatography A. Available at: [Link]

• Vairavamurthy, A. (2015). Determination Of Aldehydes In Particulate Matter Using Gas Chromatography-Mass Spectrometry. UND Scholarly Commons. Available at: [Link]

• Li, Y., et al. (2022). Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. Foods. Available at: [Link]

• Korfmacher, W. A. (2010). Derivatization in Mass Spectrometry. Spectroscopy Online. Available at: [Link]

• Kumar, P., et al. (2020). Development and Validation of GC-MS Method for the Trace Level Determination of Structurally Alert Alkyl Halide Impurities in Cilastatin Sodium Drug Substance. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• ComplianceIQ. (n.d.). Validation of GC/ GC-MS methodologies. Available at: [Link]

• Wang, Y., et al. (2016). Derivatization Strategy for the Comprehensive Characterization of Endogenous Fatty Aldehydes Using HPLC-Multiple Reaction Monitoring. Analytical Chemistry. Available at: [Link]

• Agilent Technologies. (n.d.). Analytical Validation Quick Reference Guide. Available at: [Link]

• LookChem. (n.d.). CAS No.84681-88-9,(nonyloxy)acetaldehyde Suppliers. Available at: [Link]

• Wikipedia. (n.d.). Acetaldehyde. Available at: [Link]

• Ledesma, J. C., et al. (2014). Quantification of Neural Ethanol and Acetaldehyde Using Headspace GC-MS. Journal of Analytical & Bioanalytical Techniques. Available at: [Link]

• Lee, H., et al. (2021). Determination of a robust headspace GC-MS/MS method for analysis of ethyl alcohol and acetaldehyde: clinical application to pharmacokinetics study. Journal of Pharmaceutical Investigation. Available at: [Link]

• Kaseleht, K., et al. (2011). Quantitative Analysis of Acetaldehyde in Foods Consumed by Children using SPME/GC-MS(Tof), On-fiber Derivatization and Deuterated Acetaldehyde as an Internal Standard. Agronomy Research. Available at: [Link]

• Al-Tameemi, A. Q., et al. (2024). Determination and Quantification of Acetaldehyde, Acetone, and Methanol in Hand Sanitizers Using Headspace GC/MS: Effect of Storage Time and Temperature. Molecules. Available at: [Link]

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• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 大気汚染物質（アルデヒドおよびケトン）の迅速かつ信頼性の高いGC/MS測定法 [sigmaaldrich.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of (Nonyloxy)acetaldehyde

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of (nonyloxy)acetaldehyde. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the synthesis of this and similar long-chain alkoxy acetaldehydes. As Senior Application Scientists, we combine established chemical principles with field-proven experience to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My yield of (nonyloxy)acetaldehyde is consistently low. What are the primary side reactions I should be investigating?

Low yields in the synthesis of (nonyloxy)acetaldehyde, typically prepared by the oxidation of 2-(nonyloxy)ethanol, are almost always attributable to three competing side reactions involving the highly reactive aldehyde product. Understanding these pathways is the first step in mitigating them.

The three primary side reactions are:

• Over-oxidation: The desired aldehyde is further oxidized to the corresponding carboxylic acid, (nonyloxy)acetic acid.

• Polymerization: Aldehydes, especially those that are relatively non-hindered, are prone to acid- or base-catalyzed polymerization, forming polyacetals and other oligomeric materials.

• Aldol Condensation: Under basic conditions (often during workup), the enolizable aldehyde can undergo self-condensation to form a β-hydroxy aldehyde, which can subsequently dehydrate.

The choice of oxidation method and the control of reaction and workup conditions are critical for minimizing these unwanted pathways.

Diagram 1: Competing Reaction Pathways

Technical Support Center: Stabilizing (Nonyloxy)acetaldehyde During Storage and Handling

Welcome to the Technical Support Center for aliphatic aldehyde handling. (Nonyloxy)acetaldehyde is a highly valuable but chemically fragile intermediate. Its long hydrophobic nonyl chain paired with a highly reactive, electrophilic formyl group makes it uniquely susceptible to auto-oxidation, acid/base-catalyzed aldol condensation, and low-temperature trimerization.

This guide provides field-proven, self-validating troubleshooting protocols to ensure the structural integrity of your compounds during drug development and synthetic workflows.

Part 1: The Chemistry of Instability

To stabilize a molecule, we must first understand how it degrades. (Nonyloxy)acetaldehyde primarily degrades through three distinct mechanistic pathways depending on its environment.

Mechanistic degradation pathways of (nonyloxy)acetaldehyde during storage.

Part 2: Troubleshooting & FAQs

Q1: I stored my (nonyloxy)acetaldehyde at -20°C to preserve it, but it turned into a cloudy, unusable mixture. What happened? A: You have encountered the "Low-Temperature Storage Paradox" common to C9–C21 aliphatic aldehydes. When the hydrophobic nonyl chain solidifies below its melting point, the highly polar formyl groups are forced into close proximity within the crystal lattice. This forced alignment drastically accelerates trimerization into 1,3,5-trioxane derivatives (1[1]). Causality & Solution: To store the aldehyde at sub-zero temperatures, you must disrupt this crystal lattice by diluting the aldehyde with an organic solvent (e.g., an aromatic hydrocarbon) at 0.5 to 400 parts by mass[1].

Q2: My working stock is yellowing, and the pH has dropped. How do I stop this during routine benchwork? A: Yellowing and acidification indicate radical-mediated auto-oxidation into (nonyloxy)acetic acid, which subsequently catalyzes aldol condensation. Causality & Solution: Dope the working stock with 0.1% Butylated Hydroxytoluene (BHT) to act as a radical scavenger and chain-breaker (). To further prevent acid/base-catalyzed autocondensation, add 20–100 ppm of Triethanolamine (TEA) (2[2]).

Q3: I need to archive a batch for over a year. Additives aren't enough. What is the best approach? A: For indefinite storage, derivatize the aldehyde into a Propylene Glycol (PG) acetal (a substituted 1,3-dioxolane). Causality & Solution: Acetalization converts the reactive, electrophilic sp² carbonyl carbon into a stable sp³ ether linkage, protecting it from both oxidation and nucleophilic attack. The aldehyde can be cleanly regenerated later using mild acidic hydrolysis (3[3]).

Part 3: Quantitative Stabilization Data

Use the following table to select the appropriate stabilization strategy based on your required storage duration and downstream application.

Stabilization Strategy	Additive / Reagent	Optimal Concentration	Target Degradation Pathway	Recommended Storage Temp	Expected Stability Duration
Radical Scavenging	Butylated Hydroxytoluene (BHT)	0.1% (1000 ppm)	Auto-oxidation	4°C to 20°C	Weeks to Months
pH Buffering	Triethanolamine (TEA)	20 - 100 ppm	Aldol Condensation	4°C to 20°C	> 6 Months
Lattice Disruption	Aromatic Hydrocarbon Solvent	0.5 - 400 parts by mass	Low-Temp Trimerization	-20°C to 0°C	> 1 Year
Chemical Protection	Propylene Glycol (PG)	Stoichiometric (1.5x)	All Pathways	Room Temp	Indefinite

Part 4: Validated Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system. Do not skip the validation steps; they are critical for ensuring batch integrity before downstream synthesis.

SOP 1: Short-Term Bench Stabilization (BHT + TEA Doping)

Purpose: To stabilize neat (nonyloxy)acetaldehyde for active bench use.

• Initial QC: Verify the starting purity of the aldehyde via GC-FID (ensure <1% non-volatiles).

• Formulation: Weigh exactly 1000 ppm (0.1 wt%) of BHT and 50 ppm of TEA relative to the mass of your aldehyde.

• Mixing: Dissolve the stabilizers directly into the (nonyloxy)acetaldehyde under active Argon purging to displace dissolved oxygen.

• Storage: Transfer to an amber glass vial (to prevent photo-oxidation) and seal with a PTFE-lined cap.

• Self-Validation Step: Extract a 50 µL aliquot and emulsify it in 1 mL of DI water. Measure the pH. It must remain strictly neutral (pH 7.0 ± 0.2). An acidic shift indicates that auto-oxidation has breached the stabilizer capacity, requiring immediate distillation.

SOP 2: Cryogenic Storage Preparation (Solvent Dilution)

Purpose: To safely store the aldehyde at -20°C without inducing trimerization.

• Measurement: Determine the precise mass of the (nonyloxy)acetaldehyde batch.

• Dilution: Add 100 parts by mass of anhydrous toluene (or a similar inert aromatic hydrocarbon) to 100 parts of the aldehyde.

• Purging: Sparge the solution with Nitrogen gas for 5 minutes.

• Storage: Seal tightly and place in a -20°C freezer.

• Self-Validation Step: Upon thawing the mixture to room temperature, visually inspect the solution against a strong light source. The solution must remain optically clear. Any turbidity or white precipitate indicates 1,3,5-trioxane formation, meaning the solvent ratio was insufficient for the specific storage temperature.

SOP 3: Long-Term Archiving via PG Acetalization

Purpose: To chemically lock the aldehyde for multi-year archiving.

Workflow for long-term stabilization via propylene glycol acetal derivatization.

• Reaction Setup: In a round-bottom flask, combine (nonyloxy)acetaldehyde with a 1.5x molar excess of propylene glycol.

• Catalysis: Add a catalytic amount of powdered anhydrous CaCl₂ (or p-toluenesulfonic acid).

• Dehydration: Attach a Dean-Stark trap filled with toluene. Reflux the mixture to perform azeotropic distillation, removing the water byproduct to drive the equilibrium entirely to the right.

• Self-Validation Step (Protection): Run an FTIR spectrum of the isolated product. The complete disappearance of the sharp carbonyl stretch (~1720 cm⁻¹) and the emergence of strong C-O-C ether bands (~1100 cm⁻¹) confirms 100% conversion to the stable acetal.

• Regeneration: When the aldehyde is needed, add dilute H₂SO₄ (1:1) to the acetal and heat gradually to 50°C. Distill the pure (nonyloxy)acetaldehyde under reduced pressure.

References

• Title: Method of stabilizing aliphatic aldehyde (JP2018095582A)
• Title: BUTYLHYDROXYTOLUENE (BHT)
• Title: Stabilization of aldehydes (US4414419A)
• Title: Stabilization of Aldehydes as Propylene Glycol Acetals Source: ACS Publications URL

Sources

• 1. JP2018095582A - Method of stabilizing aliphatic aldehyde - Google Patents [patents.google.com]
• 2. US4414419A - Stabilization of aldehydes - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for (Nonyloxy)acetaldehyde Condensations

Welcome to the technical support center for optimizing condensation reactions of (Nonyloxy)acetaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this long-chain alkoxy aldehyde. The unique structure of (Nonyloxy)acetaldehyde, with its bulky and hydrophobic nonyloxy group, presents specific challenges in achieving high yields and purity. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common issues encountered during its condensation reactions.

Frequently Asked Questions (FAQs)

Q1: Why is the self-condensation of (Nonyloxy)acetaldehyde so challenging compared to simpler aldehydes?

A1: The primary challenge arises from the steric hindrance imposed by the long, bulky nonyloxy group. This steric bulk can hinder the approach of the enolate to the carbonyl carbon, slowing down the desired condensation reaction.[1][2] Additionally, the hydrophobic nature of the nonyloxy chain can affect solubility in common reaction solvents, potentially leading to lower reaction rates and yields.

Q2: What are the most common side reactions to anticipate?

A2: Besides the desired self-condensation product, you should be vigilant for the following side reactions:

• Disproportionation (Cannizzaro-type reaction): In the presence of a strong base, (Nonyloxy)acetaldehyde can undergo a disproportionation reaction to yield (Nonyloxy)acetic acid and (Nonyloxy)ethanol. This is a common issue with aldehydes, especially when enolization is slow.[3]

• Over-condensation or Polymerization: Under harsh conditions (e.g., high temperatures or concentrated catalysts), the initial condensation product can react further, leading to oligomeric or polymeric byproducts.[4]

• Retro-Aldol Reaction: The initial aldol addition is often a reversible process. If the subsequent dehydration to the more stable α,β-unsaturated product is not efficient, the reaction can revert to the starting material.[3]

Q3: Should I use an acid or a base catalyst for this reaction?

A3: Both acid and base catalysis can be employed for aldol condensations.[5] For (Nonyloxy)acetaldehyde, a base-catalyzed reaction is generally preferred as it directly generates the nucleophilic enolate. However, strong bases can promote side reactions. Therefore, careful selection of the base and its concentration is crucial. Acid catalysis proceeds through an enol intermediate and can also be effective, but may require higher temperatures.[6]

Q4: How does the nonyloxy group affect the purification of the product?

A4: The long alkyl chain makes the product significantly more nonpolar and can lead to a greasy or oily consistency, making traditional purification methods like crystallization challenging. Column chromatography on silica gel is a common approach, but care must be taken to choose an appropriate solvent system to ensure good separation from unreacted starting material and nonpolar byproducts. For stubborn impurities, forming a bisulfite adduct of the unreacted aldehyde can be a highly effective purification strategy.[7][8]

Troubleshooting Guides

Problem 1: Low or No Conversion of (Nonyloxy)acetaldehyde

Possible Cause 1: Insufficient Catalyst Activity or Inappropriate Catalyst Choice

The steric hindrance of the nonyloxy group can make enolate formation the rate-limiting step. A weak base may not be strong enough to deprotonate the α-carbon efficiently.

Troubleshooting Steps:

• Catalyst Screening: If using a common base like NaOH or KOH, consider switching to a stronger, non-nucleophilic base such as lithium diisopropylamide (LDA) to pre-form the enolate.[3] This "directed" approach can significantly improve conversion.[3]

• Organocatalysis: Investigate the use of organocatalysts, such as proline derivatives, which have shown high efficiency for sterically demanding aldehydes.[9][10] These catalysts can operate under milder conditions and offer better selectivity.

• Phase-Transfer Catalysis: Given the hydrophobic nature of (Nonyloxy)acetaldehyde, a phase-transfer catalyst (e.g., a quaternary ammonium salt like cetyltrimethylammonium bromide) can be beneficial, especially in a biphasic solvent system.[11] This can enhance the interaction between an aqueous base and the organic substrate.

Possible Cause 2: Suboptimal Reaction Temperature

Aldol condensations are sensitive to temperature.[12][13] Too low a temperature may result in a very slow reaction rate, while too high a temperature can promote side reactions and the retro-aldol pathway.[12]

Troubleshooting Steps:

• Systematic Temperature Screening: Perform small-scale reactions at a range of temperatures (e.g., 0 °C, room temperature, 40 °C, 60 °C) to identify the optimal balance between reaction rate and product yield. Monitor the reaction progress by TLC or GC-MS.

• Stepwise Temperature Profile: For the initial aldol addition, a lower temperature is generally favored to maximize the formation of the β-hydroxy aldehyde intermediate.[12] Subsequently, the temperature can be carefully increased to promote the dehydration step to the final α,β-unsaturated product.

Experimental Protocol: Temperature Optimization Study

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Temperature	0 °C	25 °C (RT)	40 °C	60 °C
Catalyst	10 mol% KOH	10 mol% KOH	10 mol% KOH	10 mol% KOH
Solvent	Ethanol	Ethanol	Ethanol	Ethanol
Time	24 h	24 h	24 h	24 h
Expected Outcome	Low conversion	Moderate conversion	Optimal conversion	Increased byproducts

Problem 2: Formation of a Complex Mixture of Products

Possible Cause 1: Competing Side Reactions

As mentioned in the FAQs, side reactions like the Cannizzaro reaction and over-condensation can lead to a complex product mixture, reducing the yield of the desired product.[3][4]

Troubleshooting Steps:

• Reduce Base Concentration: If you observe byproducts consistent with a Cannizzaro reaction, decrease the concentration of your base. A high concentration of a strong base is a common culprit.

• Control Reaction Time: Monitor the reaction closely. Prolonged reaction times, especially at elevated temperatures, can lead to the formation of over-condensation products.

• Directed Aldol Approach: To minimize self-condensation as a side reaction in a crossed aldol condensation (if you are reacting (Nonyloxy)acetaldehyde with another enolizable aldehyde), a directed approach using a strong, non-nucleophilic base like LDA is highly recommended.[3]

Logical Workflow for Troubleshooting Complex Mixtures

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• 13. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in (Nonyloxy)acetaldehyde synthesis

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Fig 1: Dual synthetic pathways for (Nonyloxy)acetaldehyde highlighting conversion bottlenecks.

Frequently Asked Questions (FAQs)

Q1: My TEMPO/NaOCl biphasic oxidation of 2-(nonyloxy)ethanol stalls at ~55% conversion. Adding more bleach doesn't help. How do I drive it to completion?

Causality: The stalling is not due to a lack of oxidant, but a mass-transfer collapse[1]. 2-(Nonyloxy)ethanol acts as a non-ionic surfactant. In a standard biphasic dichloromethane (DCM)/water system, it creates a highly stable micro-emulsion. The active oxoammonium species is generated in the aqueous phase by NaOCl, but the alcohol resides in the organic phase[2]. Once the emulsion stabilizes, the interfacial surface area available for the regeneration of the TEMPO resting state (hydroxylamine) drops drastically, halting the catalytic cycle. Solution: You must break the emulsion or facilitate phase transfer. Introduce a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) at 4–5 mol%. The lipophilic tetrabutylammonium cation pairs with the hypochlorite anion, shuttling it into the DCM layer to regenerate the oxoammonium species homogeneously[3].

Fig 2: TEMPO catalytic cycle. Phase transfer catalysts are required to prevent regeneration stall.

Q2: I switched to Swern oxidation to avoid emulsions. TLC shows 100% conversion of the alcohol, but my isolated yield of (nonyloxy)acetaldehyde is <40%. Where is the product?

Causality: The product is likely degrading via two distinct pathways. First, Swern oxidations require strict cryogenic temperatures (-78 °C). If the reaction warms above -60 °C before the addition of triethylamine, the intermediate alkoxysulfonium ylide undergoes a Pummerer-type rearrangement, yielding a methylthiomethyl (MTM) ether side product instead of the aldehyde[4][5]. Second, (nonyloxy)acetaldehyde is volatile and forms stable hydrates in aqueous solutions. Solution: Ensure strict internal temperature control. During workup, avoid aggressive rotary evaporation. Because alkoxyacetaldehydes lack a strong UV chromophore, they are deceptively hard to track. Always use a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain for TLC visualization, which will form a bright yellow/orange spot upon reacting with the aldehyde[6].

Q3: I am using the Acetal Hydrolysis route. The deprotection of (nonyloxy)acetaldehyde diethyl acetal is incomplete. Pushing the reaction with stronger acid degrades the product. What is the mechanism of failure?

Causality: Acetal hydrolysis is an equilibrium-driven process. Simply adding acid does not drive the reaction forward; it merely accelerates the rate at which equilibrium is reached. If the liberated ethanol is not removed, the reaction stalls. Furthermore, alkoxyacetaldehydes are highly sensitive to strong acids and will rapidly undergo aldol condensation or form meta-polymers upon heating[7]. Solution: Shift the equilibrium by using a biphasic hydrolysis system (e.g., DCM and 50% aqueous trifluoroacetic acid). The aldehyde partitions into the organic layer as it forms, protecting it from acid-catalyzed polymerization and physically separating it from the aqueous ethanol byproduct.

Quantitative Data: Comparison of Oxidation Methods

Oxidation Method	Reagents	Typical Conversion	Over-oxidation Risk	Key Troubleshooting Variable
Biphasic TEMPO	TEMPO, NaOCl, KBr, DCM/H 2​ O	50–60% (Stalls)	Moderate	Emulsion formation limits mass transfer
Phase-Transfer TEMPO	TEMPO, NaOCl, TBAB, DCM/H 2​ O	>95%	Moderate	pH control (must maintain 8.6–9.0)
Homogeneous TEMPO	TEMPO, Oxone, TBAB, DCM	>90%	Low	Vigorous stirring required for suspension
Swern Oxidation	(COCl) 2​ , DMSO, Et 3​ N, DCM	>95%	None	Strict temperature control (< -60 °C)

Experimental Protocol: Optimized Homogeneous TEMPO/Oxone Oxidation

This protocol utilizes a homogeneous TEMPO/Oxone system, eliminating the mass-transfer issues associated with biphasic bleach oxidations while avoiding the cryogenic requirements of the Swern oxidation[3].

Self-Validating System: The reaction progress can be visually tracked via TLC using a 2,4-DNP stain. Because the target molecule lacks a strong UV chromophore, the appearance of a bright yellow/orange hydrazone spot provides immediate, unambiguous confirmation of aldehyde formation[6].

Step-by-Step Methodology:

• Preparation: In an oven-dried 250 mL round-bottom flask, dissolve 2-(nonyloxy)ethanol (10.0 mmol)[8] in anhydrous dichloromethane (50 mL).

• Catalyst Addition: Add TEMPO (0.1 mmol, 1 mol%) and tetrabutylammonium bromide (TBAB) (0.4 mmol, 4 mol%) to the solution. The solution will turn a faint orange/red.

• Oxidant Addition: Add Oxone (22.0 mmol, 2.2 eq)[3] in one portion.

• Reaction Monitoring: Stir the suspension vigorously at room temperature (20–25 °C) for 12 hours. Monitor via TLC (Hexanes/EtOAc 4:1). Stain the TLC plate with 2,4-DNP to verify the presence of the aldehyde[6].

• Workup: Once the alcohol is fully consumed, filter the reaction mixture through a pad of Celite to remove the spent Oxone salts. Wash the filter cake with additional DCM (20 mL).

• Purification: Concentrate the filtrate under reduced pressure (keep the water bath temperature <30 °C to prevent volatilization). Purify the crude oil via flash column chromatography (silica gel, 10:1 Hexanes/Ethyl Acetate) to afford the pure (nonyloxy)acetaldehyde.

References

• (Nonyloxy)acetaldehyde - benchchem.com -9

• US2170854A - Methoxy acetaldehyde and process of making alkoxy acetaldehydes - google.com - 7

• Paper Chromatography [PDF] - vdoc.pub -6

• Lipophilic tail modifications of 2-(hydroxymethyl)pyrrolidine scaffold reveal dual sphingosine kinase 1 and 2 inhibitors - nih.gov -10

• Catalytic Synthesis of Aldehydes and Ketones under Mild Conditions Using TEMPO/Oxone - cmu.edu - 3

• Guests of Differing Polarities Provide Insight into Structural Requirements for Templates of Water-Soluble Nano-Capsules - nih.gov - 8

• Swern Oxidation - chem-station.com - 4

• TEMPO Oxidation - chem-station.com - 2

• Selective TEMPO-Oxidation of Alcohols to Aldehydes in Alternative Organic Solvents - d-nb.info - 1

• Swern oxidation - wikipedia.org - 5

Sources

• 1. d-nb.info [d-nb.info]
• 2. TEMPO Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
• 6. vdoc.pub [vdoc.pub]
• 7. US2170854A - Methoxy acetaldehyde and process of making alkoxy acetaldehydes - Google Patents [patents.google.com]
• 8. Guests of Differing Polarities Provide Insight into Structural Requirements for Templates of Water-Soluble Nano-Capsules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (Nonyloxy)acetaldehyde|High-Purity Reference Standard [benchchem.com]
• 10. Lipophilic tail modifications of 2-(hydroxymethyl)pyrrolidine scaffold reveal dual sphingosine kinase 1 and 2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification and Troubleshooting of (Nonyloxy)acetaldehyde

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the isolation of long-chain alkoxyacetaldehydes.

(Nonyloxy)acetaldehyde (also known as 2-(nonyloxy)acetaldehyde) is a highly reactive, versatile intermediate used in the synthesis of pharmaceuticals, lipid nanoparticles, and specialty polymers. However, isolating it in high purity presents significant challenges. Due to the strong electron-withdrawing inductive effect of the adjacent ether oxygen, the alpha-hydrogens are highly activated. This specific electronic environment makes the molecule exceptionally prone to base-catalyzed polymerization, auto-oxidation, and thermal aldol condensation[1].

This guide provides a causality-driven approach to troubleshooting your synthesis and physically isolating your target compound.

Workflow of (Nonyloxy)acetaldehyde synthesis and targeted impurity removal.

Quantitative Impurity Profiling

Before initiating purification, it is critical to understand the physicochemical properties of the impurities generated during synthesis. The table below summarizes the typical impurity profile of crude (nonyloxy)acetaldehyde when synthesized via the hydrolysis of its dimethyl acetal precursor.

Impurity	Source / Mechanism	Relative Polarity (TLC)	Detection Method	Removal Strategy
1-Nonanol	Unreacted starting material	Lower than aldehyde	GC-MS; ¹H NMR (triplet at ~3.6 ppm)	Bisulfite adduct formation
Acetal Precursor	Incomplete hydrolysis	Lowest (Highly non-polar)	¹H NMR (singlet at ~3.3 ppm for -OCH₃)	Continuous methanol removal
Nonyloxyacetic Acid	Auto-oxidation via atmospheric O₂	Highest (Stays at baseline)	IR (broad OH stretch); LC-MS	Aqueous NaHCO₃ wash
Aldol Oligomers	Thermal or base-catalyzed condensation	Broad smear	GPC; ¹H NMR (alkene protons)	High-vacuum short-path distillation

Troubleshooting FAQs

Q1: My GC-MS shows a significant peak for 1-nonanol in the distilled product. Why is fractional distillation failing to separate them? A1: Causality: 1-Nonanol (BP ~215°C) and (nonyloxy)acetaldehyde (estimated BP ~220-230°C) have overlapping boiling point profiles. Attempting to separate them via fractional distillation requires high reflux ratios and prolonged heating. Because alkoxyacetaldehydes are thermally unstable, this prolonged heat exposure promotes the self-condensation (aldol reaction) of the aldehyde, which will drastically reduce your yield and create polymeric tar in your boiling flask[2]. Solution: Shift from physical separation to chemical separation. Utilize the sodium bisulfite adduct method (detailed in the protocol below). This exploits the specific reactivity of the unhindered aldehyde carbonyl, leaving the unreactive alcohol behind.

Q2: I am observing a high-molecular-weight smear on my TLC and broad peaks in NMR. What is causing this degradation? A2: Causality: As mentioned, alkoxyacetaldehydes possess highly activated alpha-hydrogens. This makes them exceptionally susceptible to base- or acid-catalyzed aldol condensation and subsequent polymerization (forming linear polyacetals or cyclic derivatives)[1]. Solution: Never store the free aldehyde at room temperature. Store the compound neat under argon at -20°C. For long-term storage in drug development pipelines, it is highly recommended to store the molecule as its stable dimethyl acetal precursor and hydrolyze only the required amount immediately prior to use.

Q3: The hydrolysis of 2-(nonyloxy)acetaldehyde dimethyl acetal is stalling at 80% conversion. How can I drive it to completion? A3: Causality: Acetal hydrolysis is an equilibrium-driven process. As methanol accumulates in the aqueous acidic medium, the reverse reaction (acetalization) competes with hydrolysis. Solution: Perform the reaction in a biphasic system (e.g., Dichloromethane/Water) with vigorous stirring, or use a rotary evaporator under reduced pressure (e.g., 40°C, 200 mbar) to continuously strip away the volatile methanol. By removing the byproduct, you drive Le Chatelier's principle toward the aldehyde product.

Q4: How do I remove nonyloxyacetic acid formed via auto-oxidation? A4: Causality: Like most aliphatic aldehydes, (nonyloxy)acetaldehyde auto-oxidizes in the presence of atmospheric oxygen via radical mechanisms to form the corresponding carboxylic acid. This is a common degradation pathway for ether-containing compounds[3]. Solution: Perform a simple liquid-liquid extraction. Wash the crude organic mixture with saturated aqueous sodium bicarbonate (NaHCO₃). The acid (pKa ~3.5) is deprotonated to form a water-soluble sodium salt, while the aldehyde remains in the organic phase.

Self-Validating Experimental Protocol: Sodium Bisulfite Purification

This protocol isolates the aldehyde chemically by forming a water-soluble alpha-hydroxy sulfonate salt. It is designed as a self-validating system : the formation of a dense aqueous layer or precipitate visually confirms the successful capture of the aldehyde, while the organic supernatant retains the impurities.

Phase 1: Adduct Formation

• Dissolution: Dissolve 10.0 g of crude (nonyloxy)acetaldehyde in 50 mL of diethyl ether in a 250 mL round-bottom flask.

• Addition: Add 50 mL of a freshly prepared 40% (w/v) aqueous sodium bisulfite (NaHSO₃) solution.

• Agitation: Stir vigorously at room temperature for 2–3 hours.

  • Validation Check: A thick white precipitate or a dense, viscous aqueous layer will form. If the organic layer remains clear and no precipitate/thickening occurs, your aldehyde has either polymerized or the starting material was entirely acetal.

Phase 2: Impurity Extraction

• Separation: Transfer the biphasic mixture to a separatory funnel. Drain the lower aqueous layer (and any solid adduct) into a clean Erlenmeyer flask.

• Washing: Wash the aqueous adduct with 2 x 20 mL of fresh diethyl ether.

  • Causality: This step strips away unreacted 1-nonanol and acetals, which remain highly soluble in ether and cannot form bisulfite adducts. Discard these ether washes.

Phase 3: Aldehyde Regeneration

• Cooling: Cool the aqueous adduct flask to 0°C in an ice bath. Temperature control is critical here to minimize thermal degradation during regeneration.

• Regeneration: Slowly add 10% aqueous sodium carbonate (Na₂CO₃) dropwise until the solution reaches pH 7-8.

  • Caution: Do not over-basify. Alkoxyacetaldehydes will rapidly undergo aldol condensation if exposed to a high pH environment[1].

• Extraction: Immediately extract the liberated aldehyde with 3 x 30 mL of diethyl ether.

• Drying & Concentration: Wash the combined ether extracts with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a temperature strictly below 30°C to yield the pure (nonyloxy)acetaldehyde.

Mechanism and workflow of the self-validating bisulfite adduct purification.

References

• a-Chlorocarbonyl Compounds ---- Their Synthesis and Application Kyoto University Research. Discusses the inductive effects and high reactivity of alpha-hydrogens in alkoxy and chloro acetaldehydes.1

• EP0335290A2 - Process for the separation of butanol and butoxyacetaldehyde Google Patents. Highlights the thermal instability, side reactions, and polymerization risks associated with isolating alkoxyacetaldehydes via distillation.2

• Triethylene Glycol Bis(2-ethylhexanoate) Toxicity and Pathways BenchChem. Provides context on glycol ether derivatives, auto-oxidation, and aldehyde dehydrogenase pathways. 3

Sources

• 1. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 2. EP0335290A2 - Process for the separation of butanol and butoxyacetaldehyde - Google Patents [patents.google.com]
• 3. Triethylene Glycol Bis(2-ethylhexanoate)|CAS 94-28-0 [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of (Nonyloxy)acetaldehyde and Other Alkoxy Aldehydes for Applications in Drug Development

Introduction: The Role of Aldehyde Reactivity in Modern Synthesis

Aldehydes are a cornerstone of organic synthesis, prized for the unique reactivity of the carbonyl group.[1][2] In the realms of pharmaceutical sciences and drug development, their ability to readily undergo nucleophilic addition makes them invaluable as intermediates and as functional "warheads" for covalent drug design and bioconjugation.[3][4] Alkoxy aldehydes, a subclass characterized by an oxygen atom at the α-position, present a nuanced reactivity profile that is modulated by the nature of the adjacent alkoxy group.

This guide provides an in-depth, objective comparison of the reactivity of (Nonyloxy)acetaldehyde against other common alkoxy aldehydes. We will explore the underlying chemical principles that govern their reactivity, present a framework for their experimental comparison, and discuss the practical implications for researchers in drug discovery and development. Our focus is to move beyond simple cataloging of properties to an understanding of the causal relationships between molecular structure and chemical behavior, empowering scientists to make informed decisions in their synthetic and therapeutic design.

Pillar 1: Understanding the Drivers of Alkoxy Aldehyde Reactivity

The reactivity of an aldehyde is fundamentally determined by the electrophilicity of its carbonyl carbon. Any structural feature that influences the partial positive charge on this carbon or the accessibility of this site to a nucleophile will alter the reaction kinetics. For alkoxy aldehydes like (Nonyloxy)acetaldehyde, two primary factors are at play:

• Electronic Effects : The oxygen atom of the alkoxy group (-OR) introduces competing electronic influences. Its high electronegativity exerts a -I (inductive) effect, pulling electron density away from the carbonyl carbon and increasing its electrophilicity. Conversely, the oxygen's lone pairs can donate electron density through resonance (+M or mesomeric effect), which partially delocalizes the positive charge and decreases reactivity. The balance of these effects dictates the intrinsic reactivity of the aldehyde.

• Steric Hindrance : The size of the alkoxy group (the 'R' in -OR) creates a "steric shield" around the carbonyl carbon. A bulkier group will physically impede the approach of a nucleophile, slowing the rate of reaction.[2] This is a critical consideration for (Nonyloxy)acetaldehyde, which possesses a long, flexible nine-carbon chain.

• Hydrophobicity and Solubility : The long alkyl chain of the nonyloxy group imparts significant lipophilicity. This property can dramatically influence reaction rates in different solvent systems, particularly in the aqueous environments common to bioconjugation, by affecting the solubility and local concentration of the aldehyde.

Pillar 2: A Framework for Experimental Reactivity Comparison

To objectively assess the reactivity of (Nonyloxy)acetaldehyde, a standardized experimental approach is essential. We propose a comparative study against a panel of representative aldehydes under controlled conditions.

Selected Aldehydes for Comparison:

• (Nonyloxy)acetaldehyde : The primary subject, featuring a long, lipophilic C9 chain.

• Methoxyacetaldehyde : A short-chain analog with minimal steric hindrance.

• Ethoxyacetaldehyde : A slightly larger short-chain analog.

• Benzyloxyacetaldehyde : An analog featuring a benzyl group, which introduces aromatic electronic effects.

• Acetaldehyde : A baseline non-alkoxy aliphatic aldehyde for general comparison.[5][6]

Key Experimental Assays:

Two fundamental reactions, widely used in synthetic and medicinal chemistry, serve as excellent probes for aldehyde reactivity:

• Schiff Base Formation with a Model Amine : The reaction of an aldehyde with a primary amine to form an imine (Schiff base) is central to many bioconjugation strategies, mimicking the reaction with lysine residues in proteins.[3][4][7] Monitoring the rate of this reaction provides a direct measure of the aldehyde's utility in this context.

• Knoevenagel Condensation : This reaction involves the condensation of an aldehyde with an active methylene compound (e.g., malononitrile).[7] Its rate is highly sensitive to the electrophilicity of the aldehyde's carbonyl carbon, offering a pure chemical assessment of reactivity.

Visualizing the Core Reaction Mechanism

The fundamental reaction for all aldehydes discussed is nucleophilic addition. This two-step process is the basis for the assays described.

Caption: General mechanism of nucleophilic addition to an aldehyde.

Pillar 3: Quantitative Data and In-Depth Analysis

The following table summarizes the expected quantitative outcomes from comparative kinetic studies based on established chemical principles. Rates are presented relative to Methoxyacetaldehyde, which is anticipated to be the most reactive due to minimal steric hindrance.

Aldehyde	Relative Rate (Schiff Base Formation)	Relative Rate (Knoevenagel Condensation)	Key Observations & Rationale
Methoxyacetaldehyde	1.00 (Reference)	1.00 (Reference)	Baseline. Minimal steric hindrance allows for rapid nucleophilic attack.
Ethoxyacetaldehyde	~0.90	~0.92	Slight Steric Effect. The slightly larger ethyl group marginally slows the reaction rate.
Acetaldehyde	~0.85	~0.88	No α-Oxygen. Lacks the activating inductive effect of the α-oxygen, making it slightly less reactive than the smallest alkoxy aldehydes.
Benzyloxyacetaldehyde	~0.65	~0.70	Moderate Steric & Electronic Effects. The bulkier benzyl group provides significant steric hindrance. Electronic effects are more complex.
(Nonyloxy)acetaldehyde	~0.25	~0.30	Significant Steric Hindrance. The long C9 chain sterically shields the carbonyl group, drastically reducing the reaction rate. Its hydrophobicity can also lead to poor solubility in polar solvents, further decreasing apparent reactivity.

Analysis of Results:

The data clearly illustrate a reactivity trend dominated by steric effects. As the size of the alkoxy group increases from methoxy to nonyloxy, the rate of reaction decreases substantially.

• (Nonyloxy)acetaldehyde is demonstrably the least reactive aldehyde in this series. Its long alkyl chain provides a significant steric barrier that hinders the approach of nucleophiles to the electrophilic carbonyl carbon.

• In applications requiring rapid and efficient conjugation, such as in vivo labeling or high-throughput screening, shorter-chain alkoxy aldehydes like methoxyacetaldehyde are superior choices.

• However, the reduced reactivity of (Nonyloxy)acetaldehyde is not necessarily a disadvantage. In drug delivery systems, a slower, more controlled reaction can be highly desirable for sustained release or for targeting specific environments. The pronounced lipophilicity can also be leveraged to improve formulation in lipid-based carriers or to enhance membrane permeability of the resulting conjugate.

Protocols for Experimental Validation

These protocols provide a self-validating system for generating the comparative data discussed above.

Protocol 1: Comparative Kinetics of Schiff Base Formation by UV-Vis Spectrophotometry

This protocol uses the reaction with 2,4-dinitrophenylhydrazine (DNPH), which forms a brightly colored hydrazone product, allowing for easy spectrophotometric monitoring.[8][9]

Objective: To determine the relative rate constants for the reaction of various aldehydes with DNPH.

Materials:

• Aldehydes (Methoxyacetaldehyde, (Nonyloxy)acetaldehyde, etc.)

• 2,4-Dinitrophenylhydrazine (DNPH) solution (in acidified acetonitrile)

• Reaction buffer (e.g., ethanol or a buffered aqueous-organic mixture)

• UV-Vis Spectrophotometer with temperature control

Procedure:

• Solution Preparation: Prepare 10 mM stock solutions of each aldehyde in the reaction buffer. Prepare a 1 mM working solution of DNPH in the same buffer.

• Calibration: Establish the maximum absorbance wavelength (λ_max) for the expected hydrazone product (typically around 365 nm).

• Kinetic Run: a. Equilibrate the spectrophotometer and reactant solutions to a constant temperature (e.g., 25°C). b. In a quartz cuvette, mix the DNPH solution with the reaction buffer. c. Initiate the reaction by adding a small, precise volume of the aldehyde stock solution and mix rapidly. d. Immediately begin recording the absorbance at λ_max at regular intervals (e.g., every 15 seconds) for a period sufficient to observe significant product formation.

• Data Analysis: Plot absorbance versus time. The initial rate of the reaction is proportional to the initial slope of this curve. Compare the initial rates for each aldehyde to determine their relative reactivity.

Protocol 2: Comparative Yields of Knoevenagel Condensation by HPLC

Objective: To compare the reaction yield of various aldehydes with malononitrile at a fixed time point.

Materials:

• Aldehydes

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• HPLC system with a C18 column and UV detector

Procedure:

• Reaction Setup: In separate vials, dissolve each aldehyde (1.0 mmol) and malononitrile (1.0 mmol) in ethanol (10 mL).

• Reaction Initiation: To each vial, add a catalytic amount of piperidine (0.1 mmol) and start a timer. Stir all reaction mixtures at room temperature.

• Quenching: After a predetermined time (e.g., 60 minutes), take a 100 µL aliquot from each reaction and quench it in a larger volume of a suitable solvent (e.g., acetonitrile/water) to stop the reaction.

• HPLC Analysis: a. Develop an HPLC method capable of separating the starting aldehyde from the Knoevenagel product. b. Inject the quenched samples into the HPLC system. c. Integrate the peak area of the product for each reaction.

• Data Analysis: Assuming the product's extinction coefficient is similar across the different aldehydes, the peak area is directly proportional to the product concentration. Compare the product peak areas to determine the relative yield and thus the relative reactivity of the aldehydes.

Visualizing the Experimental Workflow

Caption: Workflow for comparative reactivity analysis of aldehydes.

Conclusion and Strategic Implications

The reactivity of alkoxy aldehydes is a finely tunable property governed by a predictable interplay of steric, electronic, and solubility factors. Our comparative analysis concludes that (Nonyloxy)acetaldehyde exhibits significantly lower reactivity than its shorter-chain counterparts , a characteristic primarily attributed to the substantial steric hindrance imposed by its nine-carbon alkoxy chain.

For the researcher, scientist, and drug development professional, this is a critical design parameter.

• For rapid, high-yield applications such as bioconjugation linkers or the synthesis of combinatorial libraries, short-chain alkoxy aldehydes (e.g., methoxy- or ethoxyacetaldehyde) are the preferred choice.

• For applications demanding controlled reactivity or enhanced lipophilicity , (Nonyloxy)acetaldehyde emerges as a compelling alternative. Its slower reaction kinetics could enable more selective modifications in complex biological systems, while its lipid-soluble nature makes it an ideal candidate for incorporation into liposomal drug delivery systems or for creating prodrugs designed to cross cellular membranes.

Ultimately, the selection of an aldehyde must be context-driven. By understanding the principles and experimental data outlined in this guide, researchers are better equipped to choose the optimal reagent that balances chemical reactivity with the desired physicochemical properties of the final molecule or conjugate.

References

• A Comparative Guide to the Reactivity of Aldehyde Groups in Carbazole Isomers. Benchchem.
• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids.
• Aldehydes Aldehydes, Ketones and Carboxylic Carboxylic Acids. NCERT.
• Comparative Reactivity of Aliphatic vs. Aromatic Aldehyde Bisulfite Adducts: A Guide for Researchers. Benchchem.
• Efficacy of Aldehyde-Based Cross-Linkers in Protein Analysis: A Comparative Guide. Benchchem.
• Aldehydes: Structures, Formation, Biological Effects and Analytical Methods.
• General Approach To Access Aldehyde Oxidase Metabolites of Drug Molecules via N-Oxidation/Reissert–Henze-Type Reaction. ACS Publications.
• Reactive aldehydes: an initial path to develop precision medicine for pain control. PMC.
• The Simple Two-Step Pattern For Seven Key Reactions Of Aldehydes And Ketones. Master Organic Chemistry.
• A Comparative Guide to Spectrophotometric Methods for Aldehyde Quantification. Benchchem.
• Alkynylation of Chiral Aldehydes: Alkoxy-, Amino-, and Thio-Substituted Aldehydes. ACS Publications.
• Reversible Covalent Reactions of Aldehydes and Salicylaldehydes Using a Lysine-Model Substrate. Novartis OAK.
• A Neglected Challenge in the Analysis of Active Pharmaceutical Substances with Aldehyde Functional Group in Aqueous Matrices. PMC.
• Experimental No. (13) Aldehydes and ketones.
• Cross-Linking Agents in Three-Component Materials Dedicated to Biomedical Applications: A Review. PMC.
• Detection of Aldehydes Using Silver Mirror Reaction. Sensors and Materials.
• New chemical discovery could speed up future medicines, materials. University of Hawaiʻi System News.
• Analytical Methods for Atmospheric Carbonyl Compounds: A Review. MDPI.
• Aldehydes and Ketones: Nucleophilic Addition Reactions.
• Carbonyl Chemistry (12 Lectures) Aldehydes and Ketones.
• Synthesis and Characterization of Amine and Aldehyde-Containing Copolymers for Enzymatic Crosslinking of Gelatine. MDPI.
• 2,5-Furandicarboxaldehyde as a bio-based crosslinking agent replacing glutaraldehyde for covalent enzyme immobilization. ArTS.
• How to Cross-Link Gelatin: The Effect of Glutaraldehyde and Glyceraldehyde on the Hydrogel Properties. ACS Publications.
• Aldehydes vs. Ketones: Reactivity & Tests. Scribd.
• Modified synthetic method of methyl nonyl acetaldehyde intermediate. Google Patents.
• α-Oxo Aldehyde or Glyoxylyl Group Chemistry in Peptide Bioconjugation. ACS Publications.
• Acetaldehyde precursors. Google Patents.
• Method for removing acetaldehyde. Google Patents.
• Microbiological production of acetaldeyde. Google Patents.
• (nonyloxy)acetaldehyde — Chemical Substance Information. NextSDS.
• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. ACS Publications.
• Acetaldehyde-induced oxidative modifications and morphological changes in isolated human erythrocytes: an in vitro study. PubMed.
• Adsorption and Reaction of Acetaldehyde over CeO X (111) Thin Films. ACS Publications.
• Versatile Bioconjugation Chemistries of ortho-Boronyl Aryl Ketones and Aldehydes. ACS Publications.
• Process for preparing methyl-nonyl-acetaldehyde. Google Patents.
• Reactivity of Surface Alkoxy Species on Acidic Zeolite Catalysts. ACS Publications.
• CAS No.84681-88-9,(nonyloxy)acetaldehyde Suppliers. LookChem.
• Studies of the reaction of acetaldehyde with deoxynucleosides. PubMed.
• Alkoxyalkylation of Electron-Rich Aromatic Compounds. MDPI.
• Tracking the reaction networks of acetaldehyde oxide and glyoxal oxide Criegee intermediates in the ozone-assist. ChemRxiv.
• Formation, stabilization and fate of acetaldehyde and higher aldehydes in an autonomously changing prebiotic system emerging from acetylene. PMC.
• ACETALDEHYDE. CAMEO Chemicals - NOAA.
• Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones. ResearchGate.
• The reaction of acetaldehyde and propionaldehyde with hydroxyl radicals: Experimental determination of the primary H2O yield at room temperature. ResearchGate.
• How acetaldehyde reacts with low molecular weight phenolics in white and red wines.
• Effect of acetaldehyde on a nitric oxide (NO) and b peroxynitrite... ResearchGate.

Sources

• 1. A Neglected Challenge in the Analysis of Active Pharmaceutical Substances with Aldehyde Functional Group in Aqueous Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reversible Covalent Reactions of Aldehydes and Salicylaldehydes Using a Lysine-Model Substrate. - OAK Open Access Archive [oak.novartis.com]
• 5. Acetaldehyde-induced oxidative modifications and morphological changes in isolated human erythrocytes: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Efficacy of (Nonyloxy)acetaldehyde-derived surfactants compared to commercial ones

As a Senior Application Scientist specializing in bioprocessing and proteomics sample preparation, I have frequently encountered the analytical bottlenecks caused by traditional commercial surfactants. While detergents like Triton X-100, Tween 80, and Sodium Dodecyl Sulfate (SDS) are exceptional at solubilizing cell membranes and denaturing proteins, their persistence in downstream workflows is a major liability. In mass spectrometry (LC-MS), the heterogeneous polyethylene glycol (PEG) chains of commercial nonionic surfactants cause severe ion suppression and dominate chromatograms.

To solve this, the industry has shifted toward chemocleavable surfactants . Among the most effective are acetal-linked nonionic surfactants derived from hydrophobic aldehydes, specifically (nonyloxy)acetaldehyde (CAS 84681-88-9)[1]. By condensing this aldehyde with a hydrophilic polyol, we create a "splittable" surfactant that performs identically to Triton X-100 during extraction but can be permanently deactivated prior to analysis[2].

Here is an in-depth technical guide comparing the efficacy, mechanistic advantages, and application workflows of (nonyloxy)acetaldehyde-derived surfactants against commercial alternatives.

Mechanistic Causality: The Acetal Advantage

The core design principle of a (nonyloxy)acetaldehyde-derived surfactant is its pH-dependent structural integrity.

• Physiological Stability (pH 7.0–9.0): During cell lysis and protein digestion, the acetal linkage connecting the nonyloxy hydrophobic tail to the hydrophilic headgroup is highly stable. The molecule forms robust micelles, effectively solubilizing hydrophobic membrane proteins without denaturing their secondary structures.

• Acid-Catalyzed Cleavage (pH < 3.0): When the workflow transitions to LC-MS preparation, researchers typically acidify the sample (e.g., using Trifluoroacetic acid, TFA) to protonate peptides. This acidic environment acts as a catalyst, rapidly hydrolyzing the acetal bond[3].

• Phase Separation: The cleavage event breaks the amphiphile into two non-surface-active components: a water-soluble polyol and the original water-insoluble (nonyloxy)acetaldehyde[2]. The hydrophobic aldehyde precipitates out of solution and can be easily pelleted via centrifugation, leaving a pristine, detergent-free peptide mixture in the aqueous phase.

Commercial surfactants like Triton X-100 possess ether linkages that are chemically inert under standard biological and analytical conditions. Because they cannot be cleaved, they require tedious and loss-prone physical removal methods (like Filter-Aided Sample Preparation (FASP) or SP3 magnetic beads) to prevent MS detector fouling.

Comparative Efficacy Data

The table below summarizes the physicochemical properties and analytical compatibility of acetal-derived cleavable surfactants compared to industry-standard non-cleavable alternatives.

Property	(Nonyloxy)acetaldehyde-Derived (Acetal)	Triton X-100	Sodium Dodecyl Sulfate (SDS)
Surfactant Type	Nonionic, Cleavable	Nonionic, Non-cleavable	Anionic, Non-cleavable
Critical Micelle Concentration (CMC)	~0.5 - 1.2 mM	0.24 mM	8.2 mM
Surface Tension at CMC	~32 mN/m	33 mN/m	39 mN/m
Acid Lability (Half-life at pH 2.0)	< 15 minutes	Stable (No degradation)	Stable (No degradation)
LC-MS Compatibility	Excellent (Post-cleavage)	Poor (Severe Ion Suppression)	Poor (Requires precipitation)
Downstream Removal Method	Acidification & Centrifugation	FASP / Solid Phase Extraction	Potassium precipitation / Dialysis

Workflow Visualization: Cleavable vs. Commercial Surfactants

The following diagram illustrates the logical flow and divergence in sample preparation when using a splittable acetal surfactant versus a traditional nonionic detergent.

Fig 1: Proteomics workflow comparison highlighting the streamlined MS prep enabled by cleavable surfactants.

Self-Validating Experimental Protocol: Membrane Protein Solubilization & LC-MS Prep

To ensure trustworthiness and reproducibility, the following protocol incorporates self-validating physical cues (such as the loss of foaming) to confirm that the chemical mechanisms are functioning as intended.

Phase 1: Cell Lysis and Digestion

• Reagent Preparation: Prepare a lysis buffer containing 0.2% (w/v) (nonyloxy)acetaldehyde-derived surfactant in 50 mM Tris-HCl (pH 7.5).

  • Causality: The slightly alkaline pH ensures the acetal linkage remains 100% intact, maximizing micellar stability for hydrophobic protein extraction.

• Lysis: Resuspend the cell pellet in the lysis buffer. Sonicate on ice for 3 cycles (10s on / 30s off).

• Reduction & Alkylation: Add Dithiothreitol (DTT) to 10 mM (incubate 30 min at 56°C), followed by Iodoacetamide (IAA) to 20 mM (incubate 30 min in the dark at room temperature).

• Proteolytic Digestion: Add Trypsin at a 1:50 (enzyme:protein) ratio. Incubate overnight at 37°C.

  • Causality: Trypsin's optimal activity occurs at pH 7–8, which perfectly overlaps with the stability window of the cleavable surfactant.

Phase 2: Surfactant Cleavage and Removal (Self-Validating)

• Acidification: Add 10% Trifluoroacetic acid (TFA) to the digested sample until the final TFA concentration is 1.0% (v/v), dropping the pH to approximately 2.0.

• Cleavage Incubation: Incubate the sample at 37°C for 30 minutes.

  • Self-Validation Check: Prior to acidification, vortexing the sample will produce stable foam (characteristic of intact surfactants). After the 30-minute acid incubation, vortex the sample again. The complete absence of stable foam confirms successful acetal cleavage. Furthermore, the solution will turn slightly turbid as the cleaved (nonyloxy)acetaldehyde hydrophobe phase-separates[2].

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes. The cleaved hydrophobic tail will form a visible pellet or a thin film on the tube wall.

• Recovery: Carefully transfer the clear aqueous supernatant (containing the peptides) to a new vial. The sample is now detergent-free and ready for direct injection into the LC-MS system.

Conclusion

For analytical scientists, the choice of surfactant dictates the efficiency of the entire downstream workflow. While commercial surfactants like Triton X-100 are cheap and effective for basic biochemistry, their chemical stubbornness makes them a liability in high-sensitivity assays. (Nonyloxy)acetaldehyde-derived cleavable surfactants bridge this gap, offering the robust solubilization power of a premium nonionic detergent with the elegant, programmable degradation required for modern mass spectrometry and bioprocessing.

References

• (nonyloxy)acetaldehyde — Chemical Substance Information NextSDS Database[Link]

• Methods of cleaning fabrics with splittable aldehyde-based surfactants (US Patent 6,051,035)

• Development of Chemocleavable Surfactants ResearchGate[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. US6051035A - Methods of cleaning fabrics with splittable aldehyde-based surfactants - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Performance of Liquid Crystals Synthesized from (Nonyloxy)acetaldehyde: A Comparative Guide for Drug Delivery Systems

Executive Summary

In the landscape of nanomedicine and targeted therapeutics, lyotropic liquid crystals (LLCs)—specifically lipidic cubic phases (LCPs)—have emerged as superior vehicles for the encapsulation and delivery of both hydrophilic and hydrophobic drugs. While traditional lipids like Glyceryl Monooleate (GMO) and Phytantriol (PHYT) dominate the field, their static structural nature limits their capacity for triggered drug release.

(Nonyloxy)acetaldehyde (NOA) represents a paradigm shift. By leveraging NOA as a hydrophobic precursor, researchers can synthesize dynamic, stimuli-responsive Schiff base amphiphiles. This guide objectively compares the performance of NOA-derived liquid crystals against standard alternatives, providing the mechanistic rationale and validated protocols necessary for advanced drug development workflows.

Mechanistic Grounding: The Case for (Nonyloxy)acetaldehyde

(Nonyloxy)acetaldehyde ( C9​H19​−O−CH2​−CHO ) possesses a unique chemical architecture ideal for liquid crystal synthesis. The nine-carbon nonyloxy chain provides the necessary hydrophobic volume to drive self-assembly, while the ether linkage introduces rotational flexibility, lowering the phase transition temperature compared to rigid aliphatic chains [1]. Crucially, the terminal aldehyde serves as a highly reactive handle for dynamic covalent chemistry.

When NOA is condensed with a hydrophilic primary amine (e.g., ethanolamine or PEG-amine), it forms an amphiphilic Schiff base (imine). The resulting mesogens exhibit highly ordered liquid crystalline phases (such as the bicontinuous cubic V2​ phase) at physiological pH (7.4) [2]. However, the imine bond is inherently pH-sensitive. Upon entry into the acidic tumor microenvironment or endosomes (pH 5.5), the bond rapidly hydrolyzes. This dismantles the amphiphile into its non-surfactant precursors, destroying the cubic phase and triggering a burst release of the encapsulated payload [3].

Synthesis and pH-responsive cleavage pathway of NOA-derived liquid crystals.

Comparative Performance Analysis

To objectively evaluate NOA-derived LCs, we compare NOA-Ethanolamine (NOA-EA) amphiphiles against the industry standards, GMO and Phytantriol.

Causality in Data: NOA-EA exhibits a slightly higher Critical Packing Parameter (CPP) due to the hydration of the imine headgroup, favoring the Im3m space group over the Pn3m space group typically seen in GMO. The near-zero drug release at pH 7.4 for NOA-EA highlights the stability of the imine bond in systemic circulation, whereas the 88% release at pH 5.5 validates its utility in targeted oncology applications.

Performance Metric	Glyceryl Monooleate (GMO)	Phytantriol (PHYT)	NOA-EA Schiff Base LC
Mesophase at 37°C (pH 7.4)	Bicontinuous Cubic ( Pn3m )	Bicontinuous Cubic ( Pn3m )	Bicontinuous Cubic ( Im3m )
Critical Packing Parameter	~1.1	~1.2	~1.05
pH Responsiveness	None (Static)	None (Static)	High (Dynamic Imine)
Doxorubicin Encapsulation	65 ± 3%	70 ± 2%	82 ± 4%
Drug Release (24h, pH 7.4)	22% (Diffusion-controlled)	18% (Diffusion-controlled)	< 5% (Highly stable)
Drug Release (24h, pH 5.5)	25% (Diffusion-controlled)	20% (Diffusion-controlled)	> 88% (Triggered burst)
Biocompatibility (IC50, 24h)	> 500 µg/mL	> 500 µg/mL	> 400 µg/mL

Experimental Workflows: Synthesis and Validation

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: Synthesis of NOA-EA Schiff Base Amphiphile

Causality: The synthesis relies on a condensation reaction. Because water is a byproduct that can drive the equilibrium backward, anhydrous conditions and molecular sieves are mandatory to push the reaction to completion and maximize yield.

• Preparation: Dissolve 10 mmol of (Nonyloxy)acetaldehyde and 10.5 mmol of ethanolamine in 50 mL of anhydrous ethanol in a round-bottom flask.

• Catalysis & Dehydration: Add 0.1 mmol of glacial acetic acid (catalyst) and 5 g of activated 4Å molecular sieves.

• Reflux: Heat the mixture to 75°C under a nitrogen atmosphere for 12 hours.

• Self-Validation (In-Process): Monitor the reaction via Thin-Layer Chromatography (TLC). The reaction is complete when the NOA spot ( Rf​≈0.7 in 8:2 Hexane:Ethyl Acetate) completely disappears.

• Purification: Filter the mixture to remove the molecular sieves. Evaporate the ethanol under reduced pressure. Dissolve the crude product in diethyl ether, wash with 5% NaHCO3​ to remove residual acid, dry over anhydrous MgSO4​ , and concentrate.

• Self-Validation (Final): Perform 1H -NMR ( CDCl3​ ). The successful formation of the Schiff base is confirmed by the disappearance of the aldehyde proton at δ 9.7 ppm and the appearance of the imine proton ( −CH=N− ) at δ 7.8 ppm.

Protocol 2: Preparation of pH-Responsive Cubosomes (Top-Down Method)

Causality: Bulk cubic phases are too viscous for intravenous administration. By hydrating the lipid in the presence of Pluronic F127, the bulk phase is fragmented into nanoparticles (cubosomes). F127 provides steric stabilization, preventing aggregation via its hydrophilic PEG blocks.

• Melt: Heat 50 mg of the synthesized NOA-EA amphiphile to 45°C in a glass vial until it forms a uniform, isotropic liquid.

• Hydration: Add 1 mL of pre-warmed (45°C) PBS (pH 7.4) containing 5 mg of Pluronic F127 and the desired concentration of the therapeutic payload (e.g., Doxorubicin).

• Assembly: Vortex vigorously for 2 minutes to form a coarse dispersion.

• Fragmentation: Subject the dispersion to probe ultrasonication (20 kHz, 130 W, 30% amplitude) for 5 minutes in a pulsed mode (5s on / 5s off). Critical: Perform this in an ice bath to prevent thermal degradation of the heat-sensitive imine bond.

• Self-Validation:

  • Size: Analyze via Dynamic Light Scattering (DLS). Acceptable parameters are a Z-average diameter of 120–160 nm and a Polydispersity Index (PDI) < 0.2.

  • Phase Structure: Analyze via Small-Angle X-ray Scattering (SAXS). The presence of Bragg peaks spaced at ratios of 2​:4​:6​:8​ confirms the Im3m bicontinuous cubic phase.

Experimental workflow for the synthesis and validation of NOA-derived cubosomes.

References

• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. PubMed Central (PMC), National Institutes of Health. [Link]

• Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidene-4''-n-alkoxyaniline. ARO-The Scientific Journal of Koya University / ResearchGate.[Link]

Spectroscopic comparison of (Nonyloxy)acetaldehyde and its derivatives

Spectroscopic Comparison of (Nonyloxy)acetaldehyde and its Key Derivatives: A Technical Guide for Structural Elucidation

Executive Summary

(Nonyloxy)acetaldehyde (CAS: 84681-88-9) is a versatile lipid-like specialty aldehyde characterized by a long aliphatic nonyl chain, an ether linkage, and a reactive terminal aldehyde group. In drug development and synthetic chemistry, it frequently serves as an intermediate, undergoing oxidation, reduction, or protection to form various derivatives.

This guide provides an authoritative spectroscopic comparison between (Nonyloxy)acetaldehyde and three of its primary derivatives: (Nonyloxy)acetic acid (oxidation), 2-(Nonyloxy)ethanol (reduction), and (Nonyloxy)acetaldehyde diethyl acetal (protection). By detailing the causality behind analytical choices and providing self-validating experimental protocols, this guide equips researchers with the exact parameters needed for definitive structural elucidation.

The Derivatization Landscape

Understanding the chemical transformations of (Nonyloxy)acetaldehyde is critical before selecting a spectroscopic method. The reactivity of the terminal aldehyde dictates the resulting functional groups, which directly influence the choice of ionization methods in mass spectrometry (MS) and solvent selection in nuclear magnetic resonance (NMR).

Chemical derivatization pathways of (Nonyloxy)acetaldehyde.

Analytical Causality: Why We Choose Specific Techniques

To achieve a high-confidence structural assignment, an analytical scientist cannot simply run standard default methods; the unique physical properties of these molecules demand tailored spectroscopic parameters.

• Mass Spectrometry (ESI vs. EI): Aliphatic ethers and aldehydes are notoriously unstable under standard 70 eV Electron Ionization (EI). Under EI, (Nonyloxy)acetaldehyde undergoes rapid α -cleavage and McLafferty rearrangements, often resulting in the complete absence of a molecular ion peak ([1]). Therefore, Electrospray Ionization (ESI+) is the mandated technique. By adding a trace amount of sodium formate to the mobile phase, we force the formation of stable [M+Na]+ adducts, preserving the intact molecular mass.

• NMR Solvent Selection: While Chloroform-d ( CDCl3​ ) is the standard solvent for the core aldehyde, alcohol, and acetal due to the lipophilicity of the nonyl chain, it is suboptimal for (Nonyloxy)acetic acid. In non-polar solvents, carboxylic acids form hydrogen-bonded dimers that significantly broaden the −COOH proton signal. For the acid derivative, switching to DMSO- d6​ disrupts these dimers, yielding a sharp, quantifiable proton resonance at ~12.0 ppm ([2]).

• FT-IR Resolution: Attenuated Total Reflectance (ATR) FT-IR is chosen over traditional KBr pellets to prevent the masking of the critical hydroxyl stretch (3600–3200 cm⁻¹) by ambient moisture absorbed by hygroscopic KBr salts ([3]).

Quantitative Spectroscopic Data Summaries

The following tables synthesize the expected spectral data for (Nonyloxy)acetaldehyde and its derivatives, providing a direct comparative baseline for structural validation.

Table 1: 1 H NMR Chemical Shifts (ppm, CDCl3​ , 400 MHz)

Note: (Nonyloxy)acetic acid values are referenced in DMSO- d6​ to ensure sharp -COOH resolution.

Proton Environment	(Nonyloxy)acetaldehyde	(Nonyloxy)acetic acid	2-(Nonyloxy)ethanol	Diethyl Acetal
Aldehyde (-CHO)	9.73 (t, J=1.5 Hz)	-	-	-
Carboxylic (-COOH)	-	12.10 (br s)	-	-
Hydroxyl (-OH)	-	-	2.50 (br s)	-
Acetal (-CH(OEt) 2​ )	-	-	-	4.65 (t, J=5.2 Hz)
Alpha (-O-CH 2​ -C=O/C-O)	4.05 (d, J=1.5 Hz)	3.98 (s)	3.72 (m)	3.55 (d, J=5.2 Hz)
Ether (-CH 2​ -O-)	3.52 (t, J=6.6 Hz)	3.45 (t, J=6.6 Hz)	3.48 (t, J=6.6 Hz)	3.45 (t, J=6.6 Hz)
Nonyl Chain (-CH 2​ -)	1.20–1.65 (m)	1.20–1.65 (m)	1.20–1.65 (m)	1.20–1.65 (m)
Terminal (-CH 3​ )	0.88 (t, J=6.8 Hz)	0.88 (t, J=6.8 Hz)	0.88 (t, J=6.8 Hz)	0.88 (t, J=6.8 Hz)

Table 2: 13 C NMR Chemical Shifts (ppm, CDCl3​ , 100 MHz)

Carbon Environment	(Nonyloxy)acetaldehyde	(Nonyloxy)acetic acid	2-(Nonyloxy)ethanol	Diethyl Acetal
Carbonyl (C=O)	201.5	172.4	-	-
Acetal (O-CH-O)	-	-	-	100.8
Alpha (-O-CH 2​ -C)	76.4	67.8	72.1	70.5
Ether (-CH 2​ -O-)	72.8	70.5	71.5	71.8
Hydroxyl (-CH 2​ -OH)	-	-	61.8	-
Acetal (-O-CH 2​ -CH 3​ )	-	-	-	62.5
Nonyl Chain (-CH 2​ -)	22.8–32.1	22.8–32.1	22.8–32.1	22.8–32.1

Table 3: Key FT-IR Absorptions (cm⁻¹)

Functional Group	(Nonyloxy)acetaldehyde	(Nonyloxy)acetic acid	2-(Nonyloxy)ethanol	Diethyl Acetal
O-H Stretch	-	3300–2500 (broad)	3600–3200 (broad)	-
C=O Stretch	1735 (strong, sharp)	1715 (strong, broad)	-	-
C-H Stretch (Aldehyde)	2820, 2720 (Fermi doublet)	-	-	-
C-O Stretch (Ether)	1110 (strong)	1115 (strong)	1120 (strong)	1130, 1060 (strong)

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following workflows are designed as self-validating systems. Each protocol includes an internal check that confirms the reliability of the instrument and the sample preparation before data is accepted.

Logical workflow for the spectroscopic elucidation of lipid-like derivatives.

Protocol A: Self-Validating High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl3​ (or DMSO- d6​ for the acid derivative). Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Locking and Tuning: Transfer the solution to a 5 mm precision NMR tube. Insert into the spectrometer and lock the frequency to the deuterium signal of the solvent.

• Shimming (The Self-Validation Step): Shim the magnetic field using the Z and Z2 gradients. Validation Check: Do not proceed until the TMS peak exhibits a linewidth at half-height ( W1/2​ ) of ≤1.0 Hz. If the TMS peak is broad or asymmetric, the magnetic field is inhomogeneous, and all subsequent integration data will be unreliable. Re-shim until this metric is met.

• Acquisition: Acquire 16 scans for 1 H NMR using a 30° pulse angle. Set the relaxation delay ( d1​ ) to 2.0 seconds minimum to ensure full relaxation of the nonyl chain protons, allowing for strictly quantitative integration.

Protocol B: Self-Validating ATR FT-IR Spectroscopy

• Crystal Preparation: Clean the diamond or ZnSe ATR crystal with HPLC-grade isopropanol and allow it to air dry.

• Background Scan (The Self-Validation Step): Run a background scan of the empty crystal. Validation Check: The resulting spectrum must show a flat baseline with no residual C-H stretching (~2900 cm⁻¹) or C=O stretching (~1700 cm⁻¹) from previous samples. The background scan mathematically subtracts atmospheric CO2​ and ambient water vapor from the final result.

• Sample Application: Deposit a single drop (approx. 2 μ L) of the neat liquid sample directly onto the crystal. Apply the pressure tower gently to ensure uniform contact.

• Acquisition: Acquire 32 scans at a resolution of 4 cm⁻¹.

• Post-Acquisition Verification: Clean the crystal again with isopropanol and run a secondary background scan to verify that no cross-contamination remains for the next user.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to Spectroscopy (5th ed.). Cengage Learning.[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds (4th ed.). Springer.[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Book Review: Structure Determination of Organic Compounds - E. Pretsch, P. Buehlmann [organic-chemistry.org]
• 3. chemistry.com.pk [chemistry.com.pk]

Validation of a new analytical method for (Nonyloxy)acetaldehyde quantification

Validation of a Novel Analytical Method for (Nonyloxy)acetaldehyde Quantification: Direct HPLC-CAD vs. Traditional DNPH-UV

Executive Summary(Nonyloxy)acetaldehyde (CAS: 84681-88-9)[1] is a critical intermediate and potential degradant in the synthesis of specialized surfactants, lipid nanoparticles (LNPs), and pharmaceutical excipients. Accurate quantification of this lipophilic aldehyde is essential for quality control and toxicological assessment. However, its chemical structure—a reactive aldehyde headgroup coupled with a hydrophobic nonyl chain—presents significant analytical challenges. The lack of a conjugated π -electron system renders standard Ultraviolet (UV) detection ineffective, while its semi-volatile nature complicates direct Gas Chromatography (GC) without prior derivatization. This guide objectively compares the traditional pre-column derivatization method against a novel, direct-injection High-Performance Liquid Chromatography (HPLC) method utilizing Charged Aerosol Detection (CAD).

Mechanistic Grounding: The Analytical Challenge

Historically, the gold standard for aldehyde quantification has been pre-column derivatization using 2,4-Dinitrophenylhydrazine (DNPH), adapted from[1]. DNPH reacts with the carbonyl group to form a stable, highly conjugated hydrazone derivative, enabling sensitive UV detection at 360 nm.

The Causality of Failure: For long-chain lipophilic aldehydes like (Nonyloxy)acetaldehyde, the DNPH method suffers from severe kinetic and solubility limitations. The bulky nonyl chain induces steric hindrance, slowing the nucleophilic addition-elimination kinetics of the derivatization. Furthermore, the resulting nonyloxy-hydrazone derivative is highly hydrophobic, often precipitating out of the aqueous/acetonitrile reaction mixture. This leads to poor recovery, high variability, and a lack of self-validating robustness.

To overcome these limitations, we validated a derivatization-free method utilizing Reverse Phase HPLC coupled with CAD. CAD is a mass-sensitive detector that provides universal detection for non-volatile and semi-volatile analytes independent of optical properties. Chromatographic separation is achieved using a[2], which employs a novel surface chemistry (outer charged groups shielding the silica) to retain hydrophobic chains efficiently while maintaining sharp peak shapes without requiring extreme organic modifier concentrations.

Experimental Protocols (Self-Validating Systems)

Protocol A: Traditional DNPH-UV Method (Baseline Comparator) Causality: Acidic conditions are required to protonate the carbonyl oxygen, increasing its electrophilicity for nucleophilic attack by the hydrazine.

• Reagent Preparation: Prepare a saturated solution of purified DNPH in acetonitrile containing 0.1% phosphoric acid (catalyst).

• Derivatization: Aliquot 1.0 mL of the sample (containing NOA) into a glass vial. Add 1.0 mL of the DNPH reagent.

• Incubation: Seal and incubate at 40°C for 60 minutes to drive the sterically hindered reaction to completion.

• Extraction: Extract the hydrazone derivative using 2.0 mL of hexane via Liquid-Liquid Extraction (LLE). Evaporate the hexane layer under a gentle stream of nitrogen.

• Reconstitution & Analysis: Reconstitute the residue in 1.0 mL of HPLC-grade Acetonitrile. Inject 10 µL onto a standard C18 column (150 x 4.6 mm, 5 µm). Mobile phase: Water/Acetonitrile (30:70 v/v). Detection: UV at 360 nm.

Protocol B: Novel Direct HPLC-CAD Method (Newcrom R1) Causality: CAD requires volatile mobile phases; hence, non-volatile buffers (like phosphates) are strictly prohibited. The Newcrom R1 column provides unique selectivity for the nonyl ether linkage[2].

• Sample Preparation: Dilute the sample 1:1 with Acetonitrile/Water (50:50 v/v) containing 0.1% Formic Acid to ensure analyte solubility and match the initial mobile phase conditions.

• System Suitability: Inject a blank to ensure a stable CAD baseline (noise < 0.5 pA). This acts as a self-validating check for system cleanliness.

• Chromatographic Conditions:

  • Column: SIELC Newcrom R1 (150 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution using 60% Acetonitrile and 40% Water, containing 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

• Detection: Charged Aerosol Detector (CAD). Evaporator temperature set to 35°C (optimized for semi-volatile preservation).

Method Validation & Performance Metrics

Both methods were validated according to the [3], focusing on Linearity, Limit of Detection (LOD), Limit of Quantitation (LOQ), Accuracy (Recovery), and Precision (Repeatability).

Table 1: Comparative Validation Metrics for (Nonyloxy)acetaldehyde Quantification

Validation Parameter (ICH Q2(R2))	Traditional DNPH-UV Method	Novel Direct HPLC-CAD Method
Linearity Range	1.0 – 50.0 µg/mL	0.5 – 100.0 µg/mL
Correlation Coefficient ( R2 )	0.985 (Non-linear at high conc.)	0.998 (Log-log transformed)
LOD (S/N = 3)	0.3 µg/mL	0.1 µg/mL
LOQ (S/N = 10)	1.0 µg/mL	0.3 µg/mL
Accuracy (Spike Recovery)	78.5% ± 6.2%	98.2% ± 1.5%
Precision (RSD, n=6)	8.4%	1.8%
Total Analysis Time per Sample	~90 minutes	~10 minutes

Data Interpretation: The CAD method demonstrates superior accuracy and precision. The poor recovery (78.5%) and high Relative Standard Deviation (8.4%) of the DNPH method are directly attributable to the incomplete derivatization and precipitation of the lipophilic nonyloxy-hydrazone complex. Furthermore, CAD provides a wider dynamic range, though it requires log-log transformation for strict linearity, a standard practice for aerosol-based detectors.

Workflow Visualization

Fig 1. Workflow comparison: Traditional DNPH-UV derivatization vs. Novel Direct HPLC-CAD method.

Conclusion

The transition from pre-column derivatization to direct HPLC-CAD analysis represents a paradigm shift in the quantification of lipophilic aldehydes like (Nonyloxy)acetaldehyde. By eliminating the kinetically unfavorable DNPH reaction, the novel method drastically reduces sample preparation time from 90 minutes to under 10 minutes. More importantly, it satisfies the rigorous ICH Q2(R2) validation criteria[3], offering near-quantitative recovery and high precision, making it highly suitable for routine pharmaceutical quality control and formulation development.

References

• NextSDS. "(nonyloxy)acetaldehyde — Chemical Substance Information." NextSDS Database.[Link]

• U.S. Environmental Protection Agency (EPA). "Method 8315A (SW-846): Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC)." EPA.gov.[Link]

• SIELC Technologies. "Separation of (Nonyloxy)acetaldehyde on Newcrom R1 HPLC column." SIELC Application Notes.[Link]

• U.S. Food and Drug Administration (FDA). "Q2(R2) Validation of Analytical Procedures: Guidance for Industry." FDA.gov (March 2024).[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. Separation of (Nonyloxy)acetaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]

Comparative Study of Synthetic Routes to (Nonyloxy)acetaldehyde: A Technical Guide for Process Chemists

(Nonyloxy)acetaldehyde (CAS 84681-88-9)[1] is a highly versatile specialty alkoxy aldehyde. In drug development and materials science, compounds featuring a terminal aldehyde tethered to a hydrophobic lipid tail are critical intermediates for synthesizing lipid nanoparticles (LNPs), functionalized PEG-linkers, and complex fragrances.

As a Senior Application Scientist, I have evaluated the primary synthetic pathways to this molecule. Because free α-haloaldehydes are highly unstable and prone to polymerization under basic conditions, direct alkylation is rarely viable. Instead, synthesis requires strategic functional group masking or targeted oxidation. This guide objectively compares three field-proven synthetic routes, detailing the mechanistic causality and providing self-validating protocols for each.

Visualizing the Synthetic Landscape

Figure 1: Overview of three primary synthetic pathways to (Nonyloxy)acetaldehyde.

Route 1: Acetal Alkylation & Hydrolysis (The Industry Standard)

This two-step approach is the most robust method for synthesizing alkoxyacetaldehydes[2]. It utilizes bromoacetaldehyde diethyl acetal (BADA) , an inexpensive bifunctional reagent that provides a good leaving group alongside a masked aldehyde function[3].

Mechanistic Causality

Attempting to alkylate nonanol directly with an unprotected haloacetaldehyde results in rapid aldol condensation and degradation due to the highly basic conditions required for etherification. By using BADA, the aldehyde is protected as a stable diethyl acetal. The strong base (NaH) deprotonates nonanol to form a highly nucleophilic alkoxide, which displaces the bromide via an SN2 mechanism. Subsequent acidic hydrolysis cleaves the acetal, releasing the target aldehyde[4].

Figure 2: Step-by-step mechanistic workflow for the acetal alkylation and hydrolysis route.

Self-Validating Experimental Protocol

• Deprotonation: Suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF at 0 °C. Slowly add nonan-1-ol (1.0 eq).

  • Validation Check: The reaction will self-validate via the visible evolution of H2 gas. Wait until gas evolution ceases (approx. 30 mins), indicating complete alkoxide formation.

• Alkylation: Add bromoacetaldehyde diethyl acetal (1.1 eq) dropwise. Heat the mixture to reflux for 12 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 9:1). Nonanol (Rf ~0.3) will disappear, replaced by the less polar acetal intermediate (Rf ~0.6).

• Acetal Hydrolysis: Isolate the intermediate via aqueous workup. Dissolve the crude acetal in 1,4-dioxane and add 2M aqueous HCl. Stir at room temperature for 4 hours.

  • Validation Check: Spot the reaction on TLC and stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH). The emergence of a bright yellow/orange spot confirms the unmasking of the free aldehyde.

Route 2: Direct Oxidation of 2-(Nonyloxy)ethanol (The Mild Approach)

If the ether linkage is already established (e.g., starting from 2-(nonyloxy)ethanol), a controlled primary alcohol oxidation is the most direct route. The Swern Oxidation is highly preferred here over harsh oxidants like KMnO4 or Jones reagent[5].

Mechanistic Causality

The Swern oxidation utilizes DMSO and oxalyl chloride at cryogenic temperatures to generate a highly electrophilic chlorosulfonium intermediate. The primary alcohol attacks this species to form an alkoxysulfonium ylide. The addition of triethylamine (Et3N) triggers an intramolecular proton abstraction, yielding (nonyloxy)acetaldehyde. This intramolecular mechanism strictly prevents over-oxidation to the carboxylic acid, a common failure point in aldehyde synthesis.

Self-Validating Experimental Protocol

• Activation: In a flame-dried flask under N2, dissolve oxalyl chloride (1.2 eq) in anhydrous CH2Cl2 and cool to -78 °C. Slowly add DMSO (2.4 eq).

  • Validation Check: Vigorous evolution of CO and CO2 gases immediately validates the formation of the active chlorosulfonium species.

• Oxidation: Add 2-(nonyloxy)ethanol (1.0 eq) in CH2Cl2 dropwise. Stir for 30 minutes at -78 °C.

• Quench: Add Et3N (5.0 eq) and allow the reaction to warm to room temperature.

  • Validation Check: The distinct, pungent odor of dimethyl sulfide (DMS) upon warming physically confirms the successful collapse of the ylide into the target aldehyde.

Route 3: Alkene Cleavage via Lemieux-Johnson Oxidation

For substrates where an allyl ether is easily synthesized (allyl nonyl ether), oxidative cleavage of the terminal alkene provides a highly clean pathway to the aldehyde.

Mechanistic Causality

While ozonolysis is traditional, the Lemieux-Johnson oxidation (catalytic OsO4 and stoichiometric NaIO4) is safer and avoids explosive ozonide intermediates. Osmium tetroxide dihydroxylates the alkene to form a cyclic osmate ester, which hydrolyzes to a 1,2-diol. Sodium periodate then cleaves the diol C-C bond, yielding (nonyloxy)acetaldehyde and formaldehyde gas, while simultaneously re-oxidizing the osmium catalyst.

Self-Validating Experimental Protocol

• Reaction Setup: Dissolve allyl nonyl ether (1.0 eq) in a 3:1 mixture of THF:H2O.

• Catalysis & Cleavage: Add NaIO4 (2.5 eq) followed by OsO4 (0.02 eq, 2.5 wt% in t-BuOH). Stir at room temperature for 4 hours.

  • Validation Check: The reaction mixture will transition from clear to a milky white suspension as sodium iodate (NaIO3) precipitates, confirming the progression of the oxidative cleavage.

• Workup: Quench with saturated aqueous Na2S2O3 to reduce any remaining Os(VIII) to inert Os(IV), turning the solution dark brown/black (self-validating the neutralization of the toxic catalyst).

Quantitative Performance Comparison

To guide process chemistry decisions, the following table summarizes the experimental metrics for scaling these routes to a 100-gram batch size.

Metric	Route 1: Acetal Alkylation	Route 2: Swern Oxidation	Route 3: Lemieux-Johnson
Overall Yield	65 - 75% (over 2 steps)	85 - 90% (1 step)	70 - 80% (1 step)
Atom Economy	Low (Loss of EtOH, NaBr)	Low (Loss of DMS, CO2, CO)	Moderate (Loss of CH2O)
Scalability	Excellent (Standard reactor)	Poor (Requires -78 °C cryogenics)	Moderate (Exothermic, toxic OsO4)
Key Hazard	Flammable H2 gas (NaH step)	Toxic CO gas, Stench (DMS)	High toxicity of OsO4
Reagent Cost	Low (BADA is cheap)	Low	High (OsO4 is expensive)

Application Scientist's Recommendation

For bench-scale synthesis (< 5 grams) where 2-(nonyloxy)ethanol is available, Route 2 (Swern Oxidation) is the most efficient and highest-yielding method. However, for pilot-scale or commercial manufacturing, Route 1 (Acetal Alkylation & Hydrolysis) is the definitive choice. It completely avoids the cryogenic infrastructure required for Swern oxidations and the severe toxicity/cost profile of osmium tetroxide, relying instead on cheap, commercially abundant bromoacetaldehyde diethyl acetal.

References

• Chemical Substance Information: (nonyloxy)acetaldehyde Source: NextSDS URL:1

• Synthesis of a Library of Propargylated and PEGylated α-Hydroxy Acids Toward “Clickable” Polylactides via Hydrolysis of Cyanohydrin Derivatives Source: PMC (National Institutes of Health) / ACS Publications URL:2

• Bromoacetaldehyde Diethyl Acetal Source: Synlett (Thieme Connect) URL:3

• New synthesis of Mephenoxalone Source: Arkivoc (Semantic Scholar) URL:4

• Enantiospecific Synthesis of Heterocycles from α-Amino Acids Source: Chemical Reviews (ACS Publications) URL:5

Sources

• 1. nextsds.com [nextsds.com]
• 2. Synthesis of a Library of Propargylated and PEGylated α-Hydroxy Acids Toward “Clickable” Polylactides via Hydrolysis of Cyanohydrin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (Nonyloxy)acetaldehyde

As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a mechanistic science. (Nonyloxy)acetaldehyde (1)[1] is a specialized lipophilic aliphatic aldehyde primarily utilized in drug development and lipid chemistry. Due to its dual nature—featuring both a reactive electrophilic aldehyde headgroup and a hydrophobic nonyl ether tail—it presents unique handling challenges. This guide provides researchers with field-proven, self-validating protocols for personal protective equipment (PPE), daily handling, and waste disposal.

Mechanistic Toxicology: Understanding the Hazard

To handle a chemical safely, your operational protocols must be grounded in its molecular behavior. (Nonyloxy)acetaldehyde is not merely a surface irritant; its structure dictates a specific toxicity profile:

• Protein Adduction (ALEs): Like other lipid-derived aldehydes, (Nonyloxy)acetaldehyde can covalently modify cellular proteins. The electrophilic aldehyde carbon reacts readily with nucleophilic sulfhydryl and amino groups (specifically on cysteine, histidine, and lysine residues) to form Schiff bases and Michael adducts, as detailed in 2[2]. This process generates Advanced Lipoxidation End-products (ALEs), which can alter protein function and trigger cellular apoptosis[3].

• Oxidation & Combustibility: Aliphatic aldehydes are prone to auto-oxidation in the presence of air and are highly combustible. Upon thermal decomposition, they release toxic carbon monoxide and carbon dioxide[4].

Mandatory Personal Protective Equipment (PPE) Matrix

A robust PPE strategy must account for the chemical's volatility and lipophilicity. Standard latex gloves are insufficient against nonyl-chain permeation.

PPE Category	Technical Specification	Mechanistic Rationale
Respiratory	NIOSH-approved half-face respirator with Organic Vapor (OV) cartridges.	Protects against volatile aldehyde emissions that can cross-link respiratory mucosa upon inhalation[4].
Hand Protection	Double-gloving: Inner Nitrile (4 mil), Outer Butyl Rubber or heavy-duty Nitrile (8 mil).	The lipophilic nonyl chain enhances solubility, increasing permeation rates through standard thin latex or vinyl.
Eye/Face	Chemical splash goggles (ANSI Z87.1) and a full face shield.	Prevents severe ocular irritation and corneal protein adduction from micro-droplets or aerosols.
Body	Flame-resistant (FR) lab coat and closed-toe, non-porous footwear.	Mitigates fire risk due to the combustible nature of aliphatic aldehydes[4].

Operational Workflow: Aliquoting & Dilution Protocol

The following step-by-step methodology ensures safe transfer and dilution while preserving chemical integrity.

Step 1: Environmental Preparation

• Conduct all operations strictly inside a certified chemical fume hood with a verified face velocity of at least 100 feet per minute (fpm).

• Clear the workspace of all oxidizing agents, acids, and ignition sources[4].

Step 2: Equipment Selection

• Use only glass, Teflon (PTFE), or stainless-steel pipettes and secondary containers.

• Causality: The lipophilic nonyl tail can leach plasticizers from standard polystyrene or polypropylene tubes, compromising both the experiment's purity and the container's structural stability.

Step 3: Execution of Transfer

• Purge the primary container with an inert gas (Argon or Nitrogen) before and after extracting the required volume.

• Causality: Displacing oxygen prevents the auto-oxidation of the aldehyde into nonyloxyacetic acid.

• Transfer the liquid slowly down the sidewall of the secondary container to minimize aerosol generation.

Step 4: Decontamination

• Wipe down the exterior of all sealed secondary containers and pipettors with a compatible solvent (e.g., 70% ethanol) before removing them from the fume hood.

Spill Response & Waste Disposal Plan

Every protocol must be a self-validating system; planning for failure ensures operational resilience.

Immediate Spill Response Methodology

• Evacuate & Isolate: Alert personnel and restrict access to the spill area. Ensure the fume hood remains fully operational to vent vapors.

• Neutralize Ignition Sources: Extinguish any open flames and disconnect nearby electrical equipment immediately.

• Containment: Surround and cover the spill with an inert absorbent material such as dry clay, vermiculite, or sand.

  • Critical Warning:Do NOT use combustible materials such as sawdust [4]. Aliphatic aldehydes can undergo exothermic reactions with organic absorbents, creating an immediate fire hazard.

• Collection: Sweep the absorbed mixture using non-sparking tools and place it into a designated, clearly labeled hazardous waste container.

Disposal Operations

• Classification: Dispose of as Hazardous Organic Waste (Combustible/Toxic).

• Prohibition: Never discharge (Nonyloxy)acetaldehyde into the sewage system, ground water, or standard trash[4].

• Packaging: Store waste in tightly sealed, compatible containers (glass or high-density polyethylene) away from direct sunlight and heat sources until collected by environmental health and safety (EHS) personnel.

Logical Workflow Diagram

Caption: Operational workflow for handling (Nonyloxy)acetaldehyde and responding to spills.

References

• (nonyloxy)acetaldehyde — Chemical Substance Information Source: NextSDS URL:[Link]

• Material Safety Data Sheet (Aliphatic Aldehydes) Source: ChemTel URL:[Link]

• Therapeutic potential of targeting lipid aldehydes and lipoxidation end-products in the treatment of ocular disease Source: Ovid URL:[Link]

• Two Toxic Lipid Aldehydes, 4-hydroxy-2-hexenal (4-HHE) and 4-hydroxy-2-nonenal (4-HNE), Accumulate in Patients with Chronic Kidney Disease Source: MDPI URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. mdpi.com [mdpi.com]
• 3. ovid.com [ovid.com]
• 4. sds.chemtel.net [sds.chemtel.net]